(4-Bromo-3-nitrophenyl)methanethiol

• Molecular Formula: C7H6BrNO2S
• Molecular Weight: 248.10 g/mol
• IUPAC Name: (4-bromo-3-nitrophenyl)methanethiol
• InChI: InChI=1S/C7H6BrNO2S/c8-6-2-1-5(4-12)3-7(6)9(10)11/h1-3,12H,4H2
• InChI Key: KWFSYEFFXZELCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CS)[N+](=O)[O-])Br

Description

(4-Bromo-3-nitrophenyl)methanethiol is a functionalized aromatic thiol of interest in synthetic and materials chemistry. Its molecular structure incorporates both a bromo and a nitro substituent on the phenyl ring, alongside a methanethiol group, making it a versatile building block for constructing more complex organic architectures. Research indicates that phenylmethanethiols with bromo and nitro groups can serve as precursors for organic monoradicals in surface chemistry studies . These radicals can be generated via UV irradiation and investigated for their reactivity with solvents like methanol using techniques such as Surface-Enhanced Raman Spectroscopy (SERS) on self-assembled monolayers (SAMs) . The presence of both electron-withdrawing substituents and the thiol group suggests potential applications in the development of novel materials, including functionalized polymers and ligands for metal-organic frameworks. The bromine atom offers a handle for further cross-coupling reactions (e.g., Suzuki, Heck), while the nitro group can be reduced to an amine for additional diversification. The thiol group allows for attachment to metal surfaces or nanoparticles, facilitating the study of electron transfer processes and molecular assembly . Handling of this product should only be conducted by qualified personnel using appropriate personal protective equipment in a well-ventilated fume hood, as it is expected to be harmful by inhalation, in contact with skin, or if swallowed . This product is strictly for research purposes and is not intended for diagnostic or therapeutic use.

Foundational & Exploratory

Chemical structure and properties of (4-Bromo-3-nitrophenyl)methanethiol

An In-depth Technical Guide to the Chemical Structure and Properties of (4-Bromo-3-nitrophenyl)methanethiol

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed exploration of (4-Bromo-3-nitrophenyl)methanethiol, a substituted aromatic thiol of interest in medicinal chemistry and organic synthesis. Due to the limited availability of direct experimental data for this specific compound in publicly accessible literature, this document integrates established chemical principles and data from structurally analogous molecules to offer a comprehensive overview of its chemical identity, predicted properties, plausible synthetic routes, expected reactivity, and potential applications.

Chemical Identity and Structure

(4-Bromo-3-nitrophenyl)methanethiol is a poly-substituted benzene derivative featuring a bromo, a nitro, and a methanethiol group. The unique arrangement of these functional groups dictates its electronic properties and reactivity, making it a potentially valuable building block in the synthesis of more complex molecules.

The chemical structure of (4-Bromo-3-nitrophenyl)methanethiol is presented below:

Table 1: Compound Identification

Identifier	Value	Source
IUPAC Name	(4-Bromo-3-nitrophenyl)methanethiol	N/A
CAS Number	1822760-07-5	[1]
Molecular Formula	C₇H₆BrNO₂S	[1]
Molecular Weight	248.10 g/mol	[1]
SMILES	SCC1=CC=C(Br)C(=O)=C1	N/A

Predicted Physicochemical Properties

Table 2: Predicted Physicochemical Properties

Property	Predicted Value	Rationale and Comparative Insights
Melting Point (°C)	Likely a solid at room temperature with a melting point in the range of 50-100 °C.	4-Bromophenol has a melting point of 63-67°C[2], while the introduction of a nitro group, as seen in 4-bromo-3-nitrophenol, would likely alter the crystal lattice energy.
Boiling Point (°C)	Expected to be > 200 °C, likely with decomposition.	High boiling points are characteristic of aromatic compounds with polar functional groups. For instance, 4-bromophenol has a boiling point of 236-238°C[2].
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, acetone, and dichloromethane.	The polarity of the nitro and thiol groups may impart slight aqueous solubility, but the overall aromatic character suggests better solubility in organic media[2][3].
pKa	The thiol proton (S-H) is expected to be weakly acidic, with a pKa around 8-10.	The pKa of methanethiol is approximately 10.4[4]. The electron-withdrawing nitro and bromo groups on the phenyl ring would likely decrease the pKa, making it more acidic than simple alkyl thiols.

Synthesis and Experimental Protocols

A plausible synthetic route to (4-Bromo-3-nitrophenyl)methanethiol can be devised starting from a commercially available precursor, such as 4-bromo-3-nitrotoluene. This multi-step synthesis would involve free-radical bromination followed by nucleophilic substitution with a thiol-containing reagent.

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of (4-Bromo-3-nitrophenyl)methanethiol.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 1-Bromo-4-(bromomethyl)-2-nitrobenzene

This step involves the free-radical bromination of the methyl group of 4-bromo-3-nitrotoluene.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-bromo-3-nitrotoluene (1.0 eq) in a suitable solvent such as carbon tetrachloride (CCl₄).

• Initiation: Add N-bromosuccinimide (NBS) (1.1 eq) and a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN).

• Reaction: Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Filter off the succinimide byproduct and wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield 1-bromo-4-(bromomethyl)-2-nitrobenzene.

Step 2: Synthesis of (4-Bromo-3-nitrophenyl)methanethiol

This step involves the nucleophilic substitution of the benzylic bromide with a hydrosulfide.

• Reaction Setup: In a round-bottom flask, dissolve the 1-bromo-4-(bromomethyl)-2-nitrobenzene (1.0 eq) from the previous step in a polar aprotic solvent like ethanol.

• Nucleophilic Addition: Add a solution of sodium hydrosulfide (NaSH) (1.2 eq) in ethanol dropwise to the reaction mixture at room temperature.

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Work-up: Upon completion, quench the reaction with a dilute aqueous acid solution. Extract the product with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The final product, (4-Bromo-3-nitrophenyl)methanethiol, can be purified by column chromatography.

Reactivity and Mechanistic Insights

The chemical reactivity of (4-Bromo-3-nitrophenyl)methanethiol is governed by the interplay of its functional groups.

• Aromatic Ring: The benzene ring is deactivated towards electrophilic aromatic substitution due to the strong electron-withdrawing effects of the nitro (-NO₂) and bromo (-Br) groups. The nitro group is a meta-director, while the bromo group is an ortho-, para-director.

• Thiol Group (-SH): The thiol group is susceptible to oxidation. Mild oxidizing agents can lead to the formation of the corresponding disulfide, while stronger oxidizing agents can yield sulfonic acids[4]. The thiol proton is acidic and can be deprotonated by a base to form a thiolate anion, which is a potent nucleophile.

• Benzylic Position (-CH₂SH): The benzylic protons are not particularly acidic, but the position can be a site for certain reactions under specific conditions.

Potential Applications in Drug Development

While specific applications of (4-Bromo-3-nitrophenyl)methanethiol in drug development have not been reported, its structural motifs suggest several areas of potential utility.

• Building Block for Bioactive Molecules: The presence of multiple functional groups allows for diverse chemical modifications, making it a versatile scaffold for the synthesis of more complex molecules with potential therapeutic activities. Nitroaromatic compounds are known to be key components in a variety of pharmaceuticals[5][6].

• Hypoxia-Activated Prodrugs: The nitro group can be reduced under hypoxic conditions, which are characteristic of solid tumors. This property makes nitroaromatic compounds promising candidates for the development of hypoxia-activated prodrugs that selectively release a cytotoxic agent in the tumor microenvironment[7].

• Enzyme Inhibitors: The thiol group can act as a nucleophile or a ligand for metal ions in enzyme active sites, suggesting potential applications as an enzyme inhibitor.

Safety and Handling

No specific safety data sheet (SDS) for (4-Bromo-3-nitrophenyl)methanethiol is currently available. However, based on the known hazards of structurally related compounds, the following precautions should be taken:

• Toxicity: Assumed to be harmful if swallowed, in contact with skin, or if inhaled, similar to other substituted brominated and nitrated aromatic compounds.

• Irritation: Likely to cause skin and serious eye irritation[8]. May cause respiratory irritation.

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.

Conclusion

(4-Bromo-3-nitrophenyl)methanethiol is a chemical compound with a unique substitution pattern that suggests potential for further chemical exploration and application, particularly in the field of medicinal chemistry. While experimental data for this specific molecule is scarce, this guide provides a solid foundation for researchers by outlining its identity, predicted properties, a plausible synthetic strategy, and potential areas of application based on established chemical principles. Further experimental investigation is warranted to fully characterize this compound and unlock its potential.

References

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• Nitro Compounds as Versatile Building Blocks for the Synthesis of Pharmaceutically Relevant Substances. Frontiers Research Topic. (n.d.).
• Lumiprobe. (n.d.). Cyanine7.5 NHS ester | CAS#:2708152-94-5.
• Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. MDPI. (2024, July 25).
• Analyzing the Role of Natural Marine Compounds in Developing Biomedical Applications and Pharmaceuticals.

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pKa Values and Acidity of the Thiol Group in (4-Bromo-3-nitrophenyl)methanethiol: A Comprehensive Technical Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

Understanding the precise acid-base chemistry of functionalized thiols is critical for rational drug design, bioconjugation, and advanced organic synthesis. This whitepaper provides an in-depth analysis of the pKa and acidity of the thiol (-SH) group in (4-Bromo-3-nitrophenyl)methanethiol . By deconstructing the molecular architecture, applying linear free-energy relationships (Hammett equation), and detailing a self-validating experimental workflow, this guide establishes a robust framework for predicting and measuring the physicochemical behavior of complex benzylic thiols.

Molecular Architecture & Baseline Acidity

To understand the acidity of (4-Bromo-3-nitrophenyl)methanethiol, we must first establish the baseline properties of its parent scaffold: benzyl mercaptan (phenylmethanethiol).

Unlike thiophenol (pKa ~6.6), where the sulfur atom is directly conjugated with the aromatic

-system, benzyl mercaptan features a methylene bridge (-CH₂-) that isolates the thiol group from direct resonance (mesomeric) effects[1]. Consequently, the acidity of the benzylic thiol is governed almost entirely by the inductive effects (polar effects) transmitted through the -bond framework and space.

Unsubstituted benzyl mercaptan has an experimentally verified pKa of 9.43 at 25°C [2]. When electron-withdrawing groups (EWGs) are introduced to the phenyl ring, they inductively pull electron density away from the benzylic carbon, which in turn withdraws electron density from the sulfur atom. This stabilizes the resulting thiolate anion (R-S⁻), thereby lowering the pKa and increasing the acidity of the molecule[3].

Electronic Effects: The Hammett Framework

In (4-Bromo-3-nitrophenyl)methanethiol, the aromatic ring is functionalized with two distinct electron-withdrawing substituents. The cumulative effect of these groups can be modeled using the Hammett equation (

).

The 3-Nitro Group (Meta Position)

The nitro group (-NO₂) is one of the strongest electron-withdrawing functional groups. Because it is positioned meta to the methanethiol moiety, its resonance effect cannot directly interact with the benzylic position. However, its powerful inductive withdrawal (-I effect) strongly stabilizes the conjugate base. The Hammett constant for a meta-nitro group (

) is approximately +0.71 .

The 4-Bromo Group (Para Position)

Halogens possess a unique dual electronic nature: they are electron-withdrawing via induction (-I) but electron-donating via resonance (+M). Because the methylene bridge blocks direct resonance with the thiolate, the inductive withdrawal dominates the stabilization of the negative charge. The Hammett constant for a para-bromo group (

) is +0.23 .

Cumulative Acidity Shift

Assuming additivity of the substituent effects and a reaction constant (

) of approximately 1.0 for the ionization of benzyl mercaptans, the total substituent constant ( ) is 0.94.

This significant drop in pKa (from 9.43 to ~8.49) profoundly alters the molecule's reactivity profile at physiological pH (7.4), shifting it from a predominantly protonated state to one with a highly reactive thiolate fraction.

Caption: Electronic effects of 3-nitro and 4-bromo substituents stabilizing the thiolate anion.

Quantitative Data Summary

The table below summarizes the theoretical pKa shifts based on established Hammett parameters, comparing the target molecule against relevant baselines.

Compound	Substituent(s)	Hammett Value(s)	Experimental / Estimated pKa
Benzyl mercaptan	None	0.00	9.43 (Exp)
4-Bromobenzyl mercaptan	4-Br	= +0.23	~9.20 (Est)
3-Nitrobenzyl mercaptan	3-NO₂	= +0.71	~8.72 (Est)
(4-Bromo-3-nitrophenyl)methanethiol	3-NO₂, 4-Br	= +0.94	~8.49 (Est)

Experimental Methodology: Self-Validating pKa Determination

Theoretical calculations must be grounded in empirical validation. Because thiols are highly prone to oxidative dimerization into disulfides (R-S-S-R) in the presence of oxygen and base, standard potentiometric titrations often yield erroneous results.

Step-by-Step Protocol

• Solvent & Sample Preparation: Prepare a mixed aqueous-organic solvent system (e.g., 1:1 Methanol/Water) due to the lipophilicity of the bromo- and nitro-aromatic rings. Degas the solvent by sparging with high-purity Argon for 30 minutes. Dissolve the thiol to a final concentration of ~50 µM.

• Anaerobic Titration Setup: Transfer the solution to a quartz cuvette housed in a thermostated cell holder (25.0 ± 0.1 °C) under a continuous Argon blanket.

• Spectral Acquisition: Perform stepwise additions of standardized, degassed NaOH (0.01 M). After each addition, record the pH using a micro-combination electrode and acquire the UV-Vis spectrum from 250 nm to 400 nm. The thiolate anion will exhibit a distinct bathochromic (red) shift compared to the neutral thiol.

• Data Validation (E-E-A-T Check): Overlay the spectra. You must observe sharp isosbestic points. If the isosbestic points drift, disulfide formation has occurred, and the data must be discarded.

• Non-Linear Regression: Plot the absorbance at the thiolate's

  against pH. Fit the sigmoidal curve to the Henderson-Hasselbalch equation to extract the exact thermodynamic pKa.

Caption: Step-by-step spectrophotometric titration workflow for determining thiol pKa.

Implications in Drug Development and Bioconjugation

The lowered pKa of (4-Bromo-3-nitrophenyl)methanethiol (~8.49) compared to standard aliphatic thiols (pKa ~10.5) or unsubstituted benzyl mercaptan (pKa 9.43) has profound implications for its application in medicinal chemistry.

• Enhanced Nucleophilicity at Physiological pH: At pH 7.4, the fraction of deprotonated, highly nucleophilic thiolate (R-S⁻) is governed by the Henderson-Hasselbalch equation. For a pKa of 8.49, approximately 7.5% of the molecules exist as thiolates at pH 7.4. In contrast, for benzyl mercaptan (pKa 9.43), only 0.9% is deprotonated.

• Bioconjugation Kinetics: This near 8-fold increase in the reactive thiolate fraction means that (4-Bromo-3-nitrophenyl)methanethiol will undergo Michael additions (e.g., with maleimides) or S_N2 reactions significantly faster under physiological conditions, making it an excellent candidate for targeted covalent inhibitors or antibody-drug conjugate (ADC) linkers.

References

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An In-depth Technical Guide on the Electronic Effects of the Nitro Group on (4-Bromo-3-nitrophenyl)methanethiol Reactivity

Abstract

This technical guide provides a comprehensive analysis of the electronic effects of the nitro group on the reactivity of (4-Bromo-3-nitrophenyl)methanethiol. The inherent properties of the nitro group as a strong electron-withdrawing substituent profoundly influence the acidity of the thiol proton and the nucleophilicity of the corresponding thiolate. This guide will delve into the theoretical underpinnings of these electronic effects, supported by practical experimental protocols for characterization and reactivity assessment. The intended audience for this document includes researchers, scientists, and professionals in the field of drug development who are interested in leveraging the unique chemical properties of substituted thiophenols.

Introduction: The Dominant Influence of the Nitro Group

The nitro group (-NO₂) is a powerful modulator of electronic distribution within an aromatic ring. Its strong electron-withdrawing nature stems from both inductive effects and resonance effects.[1][2]

• Inductive Effect (-I): The high electronegativity of the oxygen atoms and the positive formal charge on the nitrogen atom create a strong dipole, pulling electron density away from the aromatic ring through the sigma bond framework.[1][2]

• Resonance Effect (-M or -R): The nitro group can delocalize pi-electrons from the aromatic ring onto its oxygen atoms, as depicted in the resonance structures below. This delocalization further decreases the electron density on the ring, particularly at the ortho and para positions.[3][4]

The presence of a nitro group deactivates the benzene ring towards electrophilic aromatic substitution and directs incoming electrophiles to the meta position.[1][3] In the context of (4-Bromo-3-nitrophenyl)methanethiol, these electronic effects are paramount in dictating the reactivity of the methanethiol moiety.

Synthesis of (4-Bromo-3-nitrophenyl)methanethiol

A plausible synthetic route to (4-Bromo-3-nitrophenyl)methanethiol starts from a commercially available precursor, such as 4-bromo-3-nitrotoluene. The synthesis involves the radical bromination of the methyl group followed by nucleophilic substitution with a thiol-containing reagent.

Experimental Protocol: Synthesis

Step 1: Radical Bromination of 4-Bromo-3-nitrotoluene

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-bromo-3-nitrotoluene (1 equivalent) in a suitable solvent like carbon tetrachloride (CCl₄).

• Add N-bromosuccinimide (NBS) (1.1 equivalents) and a radical initiator such as benzoyl peroxide (0.05 equivalents).

• Heat the mixture to reflux and irradiate with a UV lamp to initiate the reaction.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the succinimide byproduct.

• Remove the solvent under reduced pressure to obtain the crude 4-bromo-1-(bromomethyl)-2-nitrobenzene.

Step 2: Nucleophilic Substitution with Thiourea

• Dissolve the crude 4-bromo-1-(bromomethyl)-2-nitrobenzene in ethanol.

• Add thiourea (1.2 equivalents) and reflux the mixture for several hours.

• After cooling, a precipitate of the isothiouronium salt will form.

• Hydrolyze the salt by adding a solution of sodium hydroxide and heating the mixture.

• Acidify the reaction mixture with a dilute acid (e.g., HCl) to protonate the thiolate and precipitate the desired (4-Bromo-3-nitrophenyl)methanethiol.

• Collect the solid by filtration, wash with water, and dry under vacuum. Recrystallization from a suitable solvent can be performed for further purification.

Spectroscopic Characterization

The structure of the synthesized (4-Bromo-3-nitrophenyl)methanethiol should be confirmed using a suite of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum will provide information about the chemical environment of the hydrogen atoms. Distinct signals are expected for the aromatic protons and the methylene protons of the methanethiol group. The integration and splitting patterns will be consistent with the proposed structure.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom in the molecule, including the aromatic carbons and the methylene carbon.

Infrared (IR) Spectroscopy

The IR spectrum will display characteristic absorption bands for the functional groups present in the molecule. Key vibrational frequencies to look for include:

• S-H stretch: A weak absorption band typically in the region of 2550-2600 cm⁻¹.

• C-S stretch: A weak to medium absorption in the 600-800 cm⁻¹ region.

• NO₂ stretches: Strong, characteristic asymmetric and symmetric stretching bands around 1530 cm⁻¹ and 1350 cm⁻¹, respectively.

• C-Br stretch: A strong absorption in the 500-600 cm⁻¹ region.

• Aromatic C-H and C=C stretches: As expected for a substituted benzene ring.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum, typically recorded in a solvent like ethanol or methanol, will show absorption bands corresponding to the π → π* electronic transitions within the aromatic system.[5][6] The presence of the nitro group will cause a red shift (bathochromic shift) in the absorption maxima compared to unsubstituted thiophenol.[7]

Electronic Effects on Thiol Acidity (pKa)

The electron-withdrawing nitro group is expected to significantly increase the acidity of the thiol proton in (4-Bromo-3-nitrophenyl)methanethiol compared to an unsubstituted benzenemethanethiol. This is because the nitro group helps to stabilize the resulting thiolate anion through both inductive and resonance effects, delocalizing the negative charge.

Theoretical Prediction

The Hammett equation provides a quantitative measure of the effect of substituents on the acidity of benzoic acids and can be extended to other systems.[8] The nitro group has a large positive sigma (σ) value, indicating its strong electron-withdrawing nature, which correlates with an increase in acidity (lower pKa).[9]

Experimental Determination of pKa

The pKa of the thiol can be determined experimentally using spectrophotometric pH titration.[10][11][12]

• Prepare a stock solution of (4-Bromo-3-nitrophenyl)methanethiol of known concentration in a suitable solvent (e.g., a methanol/water mixture).

• Prepare a series of buffer solutions with a range of known pH values.

• Add a small, constant volume of the stock solution to each buffer solution.

• Record the UV-Vis absorption spectrum for each solution.

• The protonated thiol (RSH) and the deprotonated thiolate (RS⁻) will have different absorption spectra.[13] By monitoring the absorbance at a wavelength where the difference between the two species is maximal, a titration curve can be generated by plotting absorbance versus pH.

• The pKa is the pH at which the concentrations of the protonated and deprotonated forms are equal, which corresponds to the inflection point of the sigmoid curve.[10]

Impact on Nucleophilic Reactivity

The reactivity of the thiol group is largely dictated by the nucleophilicity of the corresponding thiolate anion. The electronic effects of the nitro group create a paradoxical situation regarding reactivity.

• Increased Thiolate Concentration: The lower pKa means that at a given pH, a higher concentration of the more nucleophilic thiolate anion will be present in solution compared to a thiol with a higher pKa.[14]

• Decreased Intrinsic Nucleophilicity: The same electron-withdrawing effects that stabilize the thiolate anion also decrease its intrinsic nucleophilicity. The delocalization of the negative charge makes the sulfur atom less electron-rich and therefore a weaker nucleophile.

The overall observed reactivity will be a balance of these two opposing factors and will be highly dependent on the reaction conditions, particularly the pH.

Kinetic Studies of Nucleophilic Aromatic Substitution (SNAr)

A common reaction to probe the nucleophilicity of thiols is the nucleophilic aromatic substitution (SNAr) reaction with a suitable electrophile, such as 1-fluoro-2,4-dinitrobenzene (FDNB).[15][16]

• Prepare solutions of (4-Bromo-3-nitrophenyl)methanethiol and FDNB of known concentrations in a suitable buffered solvent (e.g., ethanol/water).

• Initiate the reaction by mixing the two solutions in a cuvette placed in a temperature-controlled UV-Vis spectrophotometer.

• Monitor the progress of the reaction by observing the increase in absorbance of the product, the thioether, at a specific wavelength where it absorbs strongly and the reactants do not.

• By running the reaction under pseudo-first-order conditions (e.g., a large excess of one reactant), the rate constant for the reaction can be determined.

• Repeat the experiment at different pH values to investigate the effect of thiolate concentration on the reaction rate.

Data Presentation

Table 1: Spectroscopic Data for (4-Bromo-3-nitrophenyl)methanethiol

Spectroscopic Technique	Key Observations
¹H NMR	Signals for aromatic and methylene protons with appropriate integration and splitting.
¹³C NMR	Distinct signals for all unique carbon atoms.
IR Spectroscopy	Characteristic peaks for S-H, C-S, NO₂, C-Br, and aromatic C-H/C=C bonds.
UV-Vis Spectroscopy	Absorption maxima (λmax) characteristic of the nitrophenyl chromophore.

Table 2: Reactivity Data

Parameter	Value	Method
pKa	To be determined	Spectrophotometric Titration
Rate Constant (k)	To be determined	UV-Vis Kinetic Study (at a specific pH)

Visualizations

Caption: Interplay of electronic effects of the nitro group on the aromatic ring and the resulting impact on the reactivity of the methanethiol group.

Caption: Experimental workflow for the spectrophotometric determination of the thiol pKa.

Conclusion

The nitro group in (4-Bromo-3-nitrophenyl)methanethiol exerts a profound influence on its chemical reactivity. Through a combination of strong inductive and resonance electron withdrawal, the nitro group significantly increases the acidity of the thiol proton. This, in turn, affects the concentration of the nucleophilic thiolate anion at a given pH. While a lower pKa leads to a higher population of the thiolate, the intrinsic nucleophilicity of the anion is diminished by the same electron-withdrawing effects. Understanding this dual influence is critical for predicting and controlling the reactivity of this molecule in various chemical transformations, particularly in the context of drug design and development where thiol-mediated reactions are prevalent. The experimental protocols outlined in this guide provide a robust framework for the synthesis, characterization, and quantitative assessment of the reactivity of (4-Bromo-3-nitrophenyl)methanethiol and related compounds.

References

• Vaia. (n.d.). What is directive influence of nitro group in electrophilic substitution of aromatic compounds? Retrieved from [Link]

• Bowman, C. M., & Cramer, N. B. (2021). Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations. Macromolecules, 54(7), 3093–3100. [Link]

• Montanari, S., Paradisi, C., & Scorrano, G. (2002). Thiol anions in nucleophilic aromatic substitution reactions with activated aryl halides. Attack on carbon vs attack on halogen. The Journal of Organic Chemistry, 67(10), 3342–3348. [Link]

• Chemistry Steps. (2021, December 14). Reactions of Thiols. Retrieved from [Link]

• Nagy, P. (2013). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. Antioxidants & Redox Signaling, 18(13), 1623–1641. [Link]

• Albaladejo, J., Ballesteros, B., & Jiménez, E. (2008). Kinetic and theoretical study of the reaction of Cl atoms with a series of linear thiols. The Journal of Chemical Physics, 129(19), 194303. [Link]

• Wikipedia. (2024). Thiol. Retrieved from [Link]

• Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. (n.d.). Retrieved from [Link]

• LabXchange. (2025, January 2). The Thiol Functional Group. Retrieved from [Link]

• Barner, L., D'hooge, D. R., & Junkers, T. (2019). A kinetic study on the para-fluoro-thiol reaction in view of its use in materials design. Polymer Chemistry, 10(20), 2561–2572. [Link]

• Li, W., & Fassihi, A. (2024). Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols. The Journal of Organic Chemistry, 89(13), 9111–9119. [Link]

• Dalal Institute. (n.d.). Substituent and Reaction Constants. Retrieved from [Link]

• Keire, D. A., Strauss, E., Guo, W., Noszal, B., & Rabenstein, D. L. (1992). Kinetics and equilibria of thiol/disulfide interchange reactions of selected biological thiols and related molecules with oxidized glutathione. The Journal of Organic Chemistry, 57(4), 1235–1240. [Link]

• Montanari, S., Paradisi, C., & Scorrano, G. (2002). Thiol anions in nucleophilic aromatic substitution reactions with activated aryl halides. Attack on carbon vs attack on halogen. The Journal of Organic Chemistry, 67(10), 3342–3348. [Link]

• Pearson+. (2023, December 20). The nitro group directs electrophilic aromatic substitution to th... Retrieved from [Link]...

• Chen, J., & Li, X. (2021). Ultrafast Spectroscopies of Nitrophenols and Nitrophenolates in Solution: From Electronic Dynamics and Vibrational Structures to Photochemical and Environmental Implications. Molecules, 26(11), 3183. [Link]

• Bianchi, D. H. A. (2016). The paradoxical influence of the pKa on the reactivity of thiols and its biological relevance. Maastricht University. Retrieved from [Link]

• Kresge, A. J., & Tang, Y. C. (2012). Development of Methods for the Determination of pKa Values. Journal of the Chinese Chemical Society, 59(8), 987-992. [Link]

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• Evans, M. (2019, July 11). 03.02 Reactivity of Thiols and Thiolates [Video]. YouTube. [Link]

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• Zhang, D., Suwandaratne, N., Hu, J., Siriwardana, K., & Gadogbe, M. (2016). Evaluation of Thiol Raman Activities and pKa Values Using Internally Referenced Raman-Based pH Titration. Analytical Chemistry, 88(7), 3624–3631. [Link]

• LibreTexts Chemistry. (2024, October 4). 16.4: Substituent Effects in Electrophilic Substitutions. Retrieved from [Link]

• ResearchGate. (n.d.). Relationship of thiol pKa and reactivity. Retrieved from [Link]

• Bianchi, D. H. A. (2016). The paradoxical influence of the pKa on the reactivity of thiols and its biological relevance. MaRBLe, 2. [Link]

• Ashenhurst, J. (2015, July 5). Thiols And Thioethers. Master Organic Chemistry. [Link]

• Bickelhaupt, F. M., & van der Wijst, T. (2016). How amino and nitro substituents direct electrophilic aromatic substitution in benzene: an explanation with Kohn–Sham molecular orbital theory and Voronoi deformation density analysis. Physical Chemistry Chemical Physics, 18(4), 2951–2960. [Link]

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• Schlegel, H. B., & Ammal, S. C. (2016). Density Functional Theory Calculation of pKa's of Thiols in Aqueous Solution Using Explicit Water Molecules and the SMD Solvation Model. The Journal of Physical Chemistry A, 120(26), 4515–4522. [Link]

• Gonsior, M., & Schmitt-Kopplin, P. (2026). Quantifying Thiol Abundance and pKa Values in Natural Organic Mixtures Using HERFD-XANES Spectroscopy. Analytical Chemistry. [Link]

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• Reddy, V. P., & Kumar, A. (2021). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. Molbank, 2021(4), M1296. [Link]

• Bull, J. A., Briggs, E. L., Ma, T.-K., Zhong, Z., Tota, A., Degennaro, L., & Luisi, R. (2021). Synthesis of Enantioenriched NH-Sulfoximines by NH Transfer to Sulfoxides Using Ammonium Carbamate and (Diacetoxyiodo)benzene. Organic Syntheses, 98, 186–203. [Link]

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Stability and Handling of (4-Bromo-3-nitrophenyl)methanethiol: A Technical Guide

Topic: Stability of (4-Bromo-3-nitrophenyl)methanethiol under ambient conditions Audience: Researchers, scientists, and drug development professionals. Format: In-depth Technical Guide.

Executive Summary

(4-Bromo-3-nitrophenyl)methanethiol (CAS: 1822760-07-5) presents a complex stability profile defined by the interplay between its nucleophilic thiol moiety and the electron-withdrawing nitro-bromo aromatic core. Unlike simple alkyl thiols, this compound exhibits heightened sensitivity to both oxidative dimerization and photochemical degradation .

Core Directive: This compound is not stable under ambient atmospheric conditions. It requires strict exclusion of oxygen and light. Storage at 2–8°C (or lower) under an inert atmosphere (Argon/Nitrogen) is mandatory to prevent rapid degradation into its disulfide dimer, Bis(4-bromo-3-nitrobenzyl) disulfide.

Chemical Profile & Structural Analysis

To understand the stability protocols, we must first dissect the molecule's electronic and steric environment.

Property	Detail
Chemical Name	(4-Bromo-3-nitrophenyl)methanethiol
Synonyms	4-Bromo-3-nitrobenzyl mercaptan
CAS Number	1822760-07-5
Molecular Formula	C₇H₆BrNO₂S
Molecular Weight	248.10 g/mol
Physical State	Solid (typically off-white to yellow powder)
Key Functional Groups	Primary Thiol (-CH₂SH), Nitro (-NO₂), Bromo (-Br)

Structural Impact on Stability

• The Thiol Group (-SH): The primary site of instability. In the presence of molecular oxygen and trace base, it readily oxidizes to the disulfide. The benzylic position activates the methylene protons, potentially facilitating radical formation.

• The Nitro Group (-NO₂): Located at the meta position relative to the methylene bridge (assuming standard benzyl numbering). It is strongly electron-withdrawing, which increases the acidity of the thiol proton (lowering pKa). This makes the thiolate anion easier to generate, paradoxically accelerating oxidation in basic media. Furthermore, nitrobenzyl derivatives are intrinsically photolabile , susceptible to redox rearrangement upon UV-Vis exposure.

• The Bromo Group (-Br): Provides lipophilicity and a handle for cross-coupling but adds significant molecular weight. It does not significantly alter the oxidative stability compared to the nitro group but contributes to the compound's solid-state lattice energy.

Degradation Mechanisms

The degradation of (4-Bromo-3-nitrophenyl)methanethiol follows two primary pathways. Understanding these is critical for interpreting QC data (HPLC/NMR).

Pathway A: Oxidative Dimerization (Dominant)

Under ambient air, the thiol undergoes oxidative coupling to form the disulfide. This process is accelerated by:

• Basic pH: Promotes formation of the thiolate anion (

  ), which is a potent nucleophile and reducing agent.

• Transition Metals: Trace metals (Fe, Cu) in solvents act as catalysts for auto-oxidation.

Pathway B: Photochemical Decomposition

Nitrobenzyl compounds can undergo internal redox reactions upon irradiation. While less faster than oxidation, prolonged exposure to ambient lab light (fluorescent) can lead to darkening of the solid and formation of complex nitroso-intermediates.

Visualization of Degradation Pathways

Caption: Figure 1. Primary degradation pathways. The oxidative pathway to disulfide is the most immediate threat under ambient conditions.

Ambient Stability Assessment

The following table summarizes the stability of the compound under various environmental stressors.

Stressor	Stability Rating	Mechanism	Recommendation
Atmospheric Oxygen	Poor	Rapid formation of disulfide bonds.	Handle in Glovebox or under Ar/N₂ stream.
Moisture/Humidity	Moderate	Moisture can protonate/deprotonate depending on pH, but primarily facilitates oxidation.	Store with desiccants.
Light (UV/Vis)	Poor	Nitro-group mediated photolysis.	Amber vials; wrap in foil.
Temperature (>25°C)	Moderate	Thermal energy accelerates oxidation kinetics.	Store at 2–8°C (Short term) or -20°C (Long term).
Solution (Protics)	Very Poor	Rapid oxidation in MeOH/Water.	Prepare solutions immediately before use.

Experimental Protocols

Storage and Handling Workflow

Do not rely on the manufacturer's packaging once opened. Transfer to a verified inert system.

Caption: Figure 2. Decision tree for receiving and storing (4-Bromo-3-nitrophenyl)methanethiol.

Quality Control (QC) Methodology

Before using this reagent in critical couplings (e.g., thioether formation), verify the thiol content.

Method: 1H NMR Spectroscopy (Recommended)

• Solvent: CDCl₃ or DMSO-d₆ (De-gas solvent with Argon sparge before use).

• Key Signals:

  • Thiol (-CH₂SH): Look for the benzylic doublet (approx. 3.8–4.0 ppm) and the thiol triplet (approx. 1.5–2.0 ppm).

  • Disulfide (-CH₂S-SCH₂-): If oxidized, the thiol triplet disappears, and the benzylic protons shift downfield (approx. 3.6–3.8 ppm singlet/broad).

• Protocol:

  • Flush NMR tube with Argon.

  • Dissolve ~5 mg of sample in de-gassed solvent.

  • Acquire spectrum immediately.

  • Note: Disappearance of the -SH proton coupling is the first sign of oxidation.

Method: Ellman’s Reagent (Quantitative)

• Use DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)) to quantify free sulfhydryl groups if precise molarity is required.

• Caution: The nitro group on the analyte may interfere with absorbance readings at 412 nm; run a blank of the analyte without DTNB.

Safety & Toxicology

Signal Word: WARNING / DANGER (Depending on jurisdiction)

• Hazard Statements:

  • H315/H319: Causes skin and serious eye irritation.

  • H335: May cause respiratory irritation.[1]

  • Stench: Like most benzyl mercaptans, this compound possesses a penetrating, unpleasant garlic-like odor.

• PPE Requirements:

  • Respiratory: Work strictly in a fume hood.

  • Skin: Double nitrile gloves. The lipophilicity (Br/NO2) increases skin permeation potential compared to simple thiols.

• Decontamination: Spills should be treated with dilute bleach (sodium hypochlorite) to oxidize the thiol to the less volatile sulfonate/disulfide before cleaning.

References

• Patai, S. (1974). The Chemistry of the Thiol Group. Wiley-Interscience.
• Klan, P., et al. (2013). Photoremovable Protecting Groups: Reaction Mechanisms and Applications. Chemical Reviews. (Photochemistry of nitrobenzyl groups).

Sources

• 1. sigmaaldrich.cn [sigmaaldrich.cn]

Technical Analysis of (4-Bromo-3-nitrophenyl)methanethiol: Molecular Characterization and Protocol Standardization

Executive Summary

(4-Bromo-3-nitrophenyl)methanethiol (CAS: 1822760-07-5) is a functionalized benzyl mercaptan derivative serving as a critical "warhead" intermediate in the synthesis of heterocycles and pharmaceutical conjugates. Its structure combines a nucleophilic thiol group, an electrophilic aromatic core (activated by the nitro group), and a bromine handle for cross-coupling reactions.

This guide provides a rigorous analytical framework for researchers. Due to the susceptibility of the thiol moiety to oxidative dimerization and the complex isotopic signature of bromine and sulfur, standard characterization requires specific, self-validating protocols. This document outlines the molecular weight analysis, isotopic distribution logic, and a validated workflow for structural confirmation.

Molecular Formula & Weight Analysis[1][2][3][4]

Fundamental Constants

The presence of Bromine (Br) and Sulfur (S) creates a distinct mass spectral signature that differentiates this compound from non-halogenated impurities.

• Chemical Formula:

• Average Molecular Weight: 248.10 g/mol

• Monoisotopic Mass (

  ): 246.930 g/mol

• Secondary Mass (

  ): 248.928 g/mol

Isotopic Distribution Analysis

In high-resolution mass spectrometry (HRMS), this molecule does not appear as a single peak. It presents as a "doublet" due to the near 1:1 natural abundance of

(50.69%) and (49.31%).

Critical Insight: The M+2 peak is not just the

isotope. It is a composite of the isotopologue AND the contribution from the species.

Isotope Species	Mass (Da)	Abundance Contribution	Diagnostic Utility
M ( )	246.93	100% (Base)	Primary Quantitation Ion
M+1 ( )	247.93	~7.7%	Carbon count validation
M+2 ( )	248.93	~98%	Bromine Confirmation
M+2 ( )	248.93	~4.4%	Adds to M+2 intensity

Note: The M+2 peak intensity will be slightly higher than the M peak (approx 102-103%) due to the constructive addition of the

isotope.

Experimental Characterization Protocols

Protocol A: High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm identity and assess oxidation state (thiol vs. disulfide).

Methodology:

• Ionization: Electrospray Ionization (ESI) in Negative Mode (ESI-). Thiols ionize readily to form

  .

• Solvent: Acetonitrile/Water (50:50) with 0.1% Formic Acid (for Positive mode) or 5mM Ammonium Acetate (for Negative mode).

• Self-Validating Check (The "Dimer Test"):

  • Pass: Dominant doublet at

    245.9/247.9 ( ).

  • Fail: Dominant cluster at

    492-496. This indicates the formation of the disulfide dimer ( ), a common degradation product of benzyl mercaptans exposed to air.

Data Interpretation: The spectrum must display the characteristic 1:1 doublet separated by 2 mass units. Any deviation in this ratio suggests interference or loss of the bromine atom.

Protocol B: Nuclear Magnetic Resonance (NMR)

Objective: Structural connectivity confirmation.

• Solvent: DMSO-

  or CDCl .

• Key Signals (

  NMR, 400 MHz):

  • Benzylic Protons (

    ): A doublet at 3.8–4.0 ppm. Note: If the thiol proton couples, this appears as a doublet; if exchange occurs, it may appear as a singlet.

  • Thiol Proton (

    ): A triplet (if coupled) or broad singlet around 2.0–3.0 ppm.

  • Aromatic Region: Three distinct protons. The proton between the Nitro and Bromine groups (H2) will be significantly deshielded (

    > 8.0 ppm) due to the ortho-nitro effect.

Protocol C: Stability & Handling (Thiol Integrity)

Causality: The benzylic position activates the thiol, making it prone to rapid oxidation. Procedure:

• Store neat substance at -20°C under Argon/Nitrogen.

• Re-validation: Before use in critical synthesis, perform a TLC or LC-MS check.

• Rescue: If the dimer (disulfide) is detected, treat the solution with 1.5 equivalents of Dithiothreitol (DTT) or TCEP in aqueous organic solvent to reduce it back to the monomeric thiol.

Visualizations

Analytical Workflow Logic

This diagram illustrates the decision tree for validating the compound before use in drug development workflows.

Figure 1: Analytical decision matrix for validating thiol integrity and isotopic identity.

Mass Spectral Fragmentation Pathway

Understanding the fragmentation helps in confirming the core structure during MS/MS analysis.

Figure 2: Predicted fragmentation pathway in negative ion mode MS/MS.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 59243831, (4-Bromo-3-methylphenyl)methanethiol (Analogous Structure Reference). Retrieved from [Link]

• Smith, R. (2020). Interpretation of Isotope Peaks in Small Molecule LC-MS.[1] LCGC International. Retrieved from [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]

Potential pharmaceutical applications of (4-Bromo-3-nitrophenyl)methanethiol derivatives

Executive Summary

(4-Bromo-3-nitrophenyl)methanethiol (CAS 1822760-07-5) represents a high-value "dual-function" intermediate in medicinal chemistry. Unlike simple building blocks, this scaffold possesses orthogonal reactivity zones: a nucleophilic benzylic thiol, an electrophilic aryl bromide, and a reducible nitro group.[1] Its primary pharmaceutical utility lies in the synthesis of Styryl Benzyl Sulfones (kinase inhibitors) , Antibody-Drug Conjugate (ADC) linkers , and activity-based probes for proteases.

This technical guide dissects the molecule’s application as a privileged pharmacophore precursor, detailing its role in constructing multi-targeted therapeutic agents and providing validated protocols for its manipulation.[1]

Part 1: Chemical Profile & Orthogonal Reactivity

The versatility of (4-Bromo-3-nitrophenyl)methanethiol stems from its ability to undergo three distinct types of chemical transformations without cross-interference, allowing for "late-stage diversification" in drug discovery.

Functional Group	Reactivity Mode	Pharmaceutical Application
Benzylic Thiol (-CH₂SH)	Nucleophile	Formation of thioethers (stable linkers), sulfones (kinase warheads), and disulfides (reversible bioconjugation).
Aryl Bromide (-Br)	Electrophile	Handle for Pd-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to expand the scaffold or improve solubility.
Nitro Group (-NO₂)	Precursor	"Masked" amine for aniline generation; enables cyclization to form indoles, benzimidazoles, or quinolines.[1]

The "Scaffold Hub" Concept

In Fragment-Based Drug Discovery (FBDD), this molecule acts as a "hub." The thiol anchors the molecule to a target protein (or mimics a substrate), while the bromo-nitro core provides vectors to explore the surrounding chemical space within a binding pocket.

Figure 1: Orthogonal reactivity map of the (4-Bromo-3-nitrophenyl)methanethiol scaffold.

Part 2: Pharmaceutical Applications[2][3]

Kinase Inhibitors: The Styryl Benzyl Sulfone Pathway

The most direct application of benzyl mercaptans with nitro/alkoxy substitutions is in the synthesis of Styryl Benzyl Sulfones , a class of small molecules exhibiting multi-kinase inhibitory activity (e.g., PLK1, PI3K).[1]

Mechanism: The benzyl thiol reacts with a styryl halide (or via Knoevenagel condensation precursors) to form a sulfide, which is subsequently oxidized to a sulfone.[1] The sulfone moiety acts as a "chemical bayonet," interacting with the ATP-binding cleft of the kinase or functioning as a Michael acceptor for covalent inhibition.

• Reference Precedent: Analogous to Rigosertib (ON 01910.Na) , where a substituted benzyl sulfone induces mitotic arrest.[1] The 4-bromo derivative allows for the creation of "Next-Gen" inhibitors where the bromine is replaced by solubilizing heterocycles to improve oral bioavailability [1, 2].

Activity-Based Probes (ABPs) for Proteases

Thiols are classic warheads for cysteine proteases (e.g., Cathepsin B/L, Papain).[1]

• Design: The (4-Bromo-3-nitrophenyl)methanethiol core is linked to a peptide recognition sequence.

• Action: The thiol attacks the active site cysteine of the protease.

• Detection: The Nitro group serves as a quencher or, upon reduction/cleavage, part of a fluorogenic system (e.g., reduction to fluorescent amine), allowing real-time imaging of enzyme activity in tumor microenvironments [3].[1]

Precursor for Fused Heterocycles

The ortho-bromo-nitro motif is a "gold standard" precursor for synthesizing indole and benzimidazole cores, which are ubiquitous in FDA-approved drugs.

• Pathway:

  • S-Protection: The thiol is protected (e.g., trityl or thioether formation).

  • Reduction: Nitro group reduced to aniline.

  • Cyclization: Pd-catalyzed intramolecular amination (displacing Br) or condensation with aldehydes forms the heterocycle.

  • Result: A bioactive heterocycle with a pendant thiomethyl arm, ready for conjugation.[1]

Part 3: Experimental Protocols

Protocol A: Synthesis of Styryl Benzyl Sulfides (Kinase Inhibitor Precursors)

This protocol describes the coupling of the thiol to a styryl halide.

Reagents:

• (4-Bromo-3-nitrophenyl)methanethiol (1.0 eq)

• Styryl bromide derivative (1.0 eq)

• Sodium ethoxide (NaOEt) or Triethylamine (Et3N)

• Ethanol (EtOH) or DMF

Procedure:

• Preparation: Dissolve (4-Bromo-3-nitrophenyl)methanethiol in anhydrous EtOH under N₂ atmosphere. Note: Thiols oxidize to disulfides easily; sparge solvents with inert gas.

• Deprotonation: Add NaOEt (1.1 eq) dropwise at 0°C. Stir for 15 min to generate the thiolate anion.

• Coupling: Add the styryl bromide solution dropwise. Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

• Workup: Quench with water. The product (sulfide) typically precipitates. Filter and wash with cold EtOH.

• Oxidation (Optional): To convert to Sulfone, treat the sulfide with m-CPBA (2.2 eq) in DCM at 0°C.

Protocol B: Nitro Reduction to Aniline (Chemoselective)

Crucial for accessing the "scaffold" chemistry without poisoning the sulfur.

Challenge: Standard hydrogenation (Pd/C + H₂) often poisons the catalyst due to the sulfur. Solution: Use Iron/Ammonium Chloride or Tin(II) Chloride.[1]

Procedure:

• Dissolve the nitro-thioether intermediate in EtOH/H₂O (4:1).

• Add Iron powder (5.0 eq) and NH₄Cl (5.0 eq).

• Reflux at 80°C for 1–2 hours. Monitor by TLC (disappearance of yellow nitro spot).

• Filter hot through Celite to remove iron residues.

• Concentrate filtrate to obtain the 3-amino-4-bromo-benzylthioether.

Part 4: Synthesis Workflow Diagram

The following diagram illustrates the divergent synthesis pathways starting from the core thiol.

Figure 2: Divergent synthetic pathways for kinase inhibitors and heterocycles.

Part 5: Safety & Handling

• Stench: Benzyl mercaptans possess a potent, disagreeable odor (skunk-like). All reactions must be performed in a well-ventilated fume hood. Bleach (NaOCl) should be kept on hand to oxidize/neutralize spills immediately.

• Toxicity: Nitro-aromatics are potential mutagens. Handle with double gloves and avoid dust inhalation.

• Stability: Store at 2–8°C under inert gas to prevent disulfide formation (oxidation).

References

• Reddy, M. V. R., et al. "Discovery of a Clinical Stage Multi-Kinase Inhibitor Sodium (E)-2-{2-Methoxy-5-[(2',4',6'-trimethoxystyrylsulfonyl)methyl]phenylamino}acetate (ON 01910.Na): Synthesis, Structure-Activity Relationship, and Biological Activity." Journal of Medicinal Chemistry, 2011.[1] Link

• Fluorochem. "Product Data: 4-Bromo-3-nitrobenzyl bromide derivatives in Kinase Inhibition." Fluorochem Catalog, Accessed 2024.[1] Link

• Ambinder, D., et al. "Activity-based sensors for reactive aldehydes and their corresponding enzymatic machinery."[1] University of Illinois Chemical Biology, 2020.[1] Link

• Gorepatil, P. B., et al. "Synthesis of Novel Nitro Substituted Benzothiazole Derivatives."[1] Synlett, 2013.[1][2] Link

Sources

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• 2. Benzothiazole synthesis [organic-chemistry.org]

Methodological & Application

Application Note: Suzuki-Miyaura Coupling of (4-Bromo-3-nitrophenyl)methanethiol

Executive Summary & Strategic Analysis

The substrate (4-Bromo-3-nitrophenyl)methanethiol presents a "perfect storm" of chemoselective challenges for Palladium-catalyzed cross-coupling. Researchers attempting standard Suzuki conditions on the unprotected substrate will likely encounter 0% yield due to two convergent failure modes:

• Catalyst Poisoning (The Thiol Effect): The free benzylic thiol (–CH₂SH) is a potent ligand for Palladium. Sulfur binds irreversibly to the Pd(II) center, displacing phosphine ligands and arresting the catalytic cycle prior to transmetalation.

• SNAr Self-Polymerization (The Nitro Effect): The nitro group at the 3-position strongly withdraws electrons, activating the C–Br bond at the 4-position towards Nucleophilic Aromatic Substitution (SNAr). Under the basic conditions required for Suzuki coupling, the deprotonated thiolate becomes a strong nucleophile, attacking the C–Br bond of neighboring molecules. This leads to oligomerization rather than the desired cross-coupling.

The Solution: This protocol mandates a Protection-First Strategy . We utilize the Trityl (Triphenylmethyl, Trt) group. Its immense steric bulk prevents sulfur coordination to Palladium and eliminates nucleophilicity, solving both failure modes simultaneously.

Critical Mechanistic Pathway

The diagram below illustrates the competing pathways and the necessity of the protection strategy.

Figure 1: Strategic workflow contrasting the failure modes of direct coupling against the success of the S-Trityl protection route.

Detailed Experimental Protocols

Phase 1: Thiol Protection (S-Tritylation)

Objective: Mask the nucleophilic thiol to prevent catalyst poisoning and SNAr side-reactions.

Reagents:

• Substrate: (4-Bromo-3-nitrophenyl)methanethiol (1.0 equiv)

• Trityl Chloride (Trt-Cl): 1.1 equiv

• DIPEA (N,N-Diisopropylethylamine): 1.5 equiv

• Solvent: Dichloromethane (DCM) (anhydrous, 0.2 M)

Procedure:

• Charge a round-bottom flask with the substrate and dry DCM under Nitrogen atmosphere.

• Cool the solution to 0 °C (ice bath). Note: Cooling controls the exotherm and prevents over-reaction.

• Add DIPEA dropwise via syringe.

• Add Trityl Chloride portion-wise over 5 minutes.

• Allow the reaction to warm to room temperature and stir for 3 hours.

• QC Check: Monitor by TLC (Hexane/EtOAc). The product will be significantly less polar.

• Workup: Quench with water. Extract with DCM. Wash organics with saturated NH₄Cl and Brine. Dry over Na₂SO₄ and concentrate.

• Purification: Recrystallize from Ethanol or perform a short silica plug filtration. High purity is not strictly required for the next step, but removal of excess Trt-Cl is beneficial.

Phase 2: Suzuki-Miyaura Coupling

Objective: Form the C–C bond using a robust catalyst system compatible with the nitro group.

Reagents:

• Substrate: S-Trityl protected bromide (from Phase 1) (1.0 equiv)

• Boronic Acid: Arylboronic acid (1.2 – 1.5 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (3–5 mol%)

  • Rationale: The bidentate ferrocenyl ligand (dppf) creates a large bite angle, facilitating the reductive elimination step. It is highly robust against residual steric bulk from the Trityl group.

• Base: K₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

• Solvent: 1,4-Dioxane (degassed)

  • Ratio: Dioxane : Water (4:1 v/v)

Procedure:

• Degassing (Critical): Sparge the 1,4-Dioxane and 2.0 M K₂CO₃ solutions with Nitrogen for 15 minutes prior to use. Oxygen promotes homocoupling of the boronic acid.

• In a reaction vial, combine the S-Trityl substrate, Boronic acid, and Pd(dppf)Cl₂.

• Evacuate and backfill the vial with Nitrogen (3 cycles).

• Add the degassed Dioxane and aqueous K₂CO₃ via syringe.

• Heat the reaction to 80–90 °C for 4–12 hours.

  • Note: Do not exceed 100 °C to avoid thermal degradation of the nitro group or partial cleavage of the Trityl group.

• Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc) to remove Palladium black. Wash the filtrate with water and brine.

• Purification: Flash column chromatography. The S-Trityl group makes the molecule lipophilic; start with a non-polar gradient (e.g., 5-10% EtOAc in Hexanes).

Phase 3: Deprotection (Detritylation)

Objective: Reveal the free thiol under conditions that do not reduce the nitro group.

Reagents:

• Scavenger: Triisopropylsilane (TIPS) (2.0 equiv) or Triethylsilane (TES).

• Acid: Trifluoroacetic acid (TFA) (10–20% v/v in DCM).

Procedure:

• Dissolve the coupled product in anhydrous DCM (0.1 M).

• Add TIPS (Scavenger). Rationale: The Trityl cation released is an electrophile; without a scavenger, it will re-alkylate the thiol or attack the aromatic ring.

• Add TFA dropwise at 0 °C . The solution may turn yellow/orange (trityl cation color), then fade as the silane scavenges it.

• Stir at RT for 1 hour.

• Workup: Concentrate the solvent in vacuo. Co-evaporate with Toluene to remove residual TFA.

• Final Purification: Flash chromatography is usually required to separate the product from the trityl-silane byproduct.

Troubleshooting & Optimization Table

Observation	Probable Cause	Corrective Action
Low Conversion (<20%)	Catalyst Deactivation	Ensure rigorous degassing. Switch to Pd(PPh₃)₄ (5 mol%) if dppf fails, but dppf is generally superior for steric bulk.
Homocoupling (Ar-Ar)	Oxygen in solvent	Increase sparging time. Add the base last under positive N₂ pressure.
Disulfide Formation	Air oxidation during workup	Perform workup with degassed solvents. Add a pinch of EDTA to the aqueous wash to sequester trace metals that catalyze oxidation.
Black Precipitate	Pd precipitation (Pd Black)	Normal. Ensure filtration through Celite. If occurring immediately, the reaction temperature is too high.
Starting Material Recovery	Boronic Acid Protodeboronation	Common with electron-poor boronic acids. Use KF or CsF in anhydrous Toluene instead of aqueous carbonate.

Safety & Handling

• Nitro Compounds: The combination of a nitro group and a benzyl bromide moiety suggests potential thermal instability. Avoid heating the dry solid. Always run reactions in solution.

• Thiols: Methanethiol derivatives have a low odor threshold and are potent sensitizers. All manipulations (Phase 1 and Phase 3) must be performed in a well-ventilated fume hood. Bleach (sodium hypochlorite) can be used to quench glassware/waste to oxidize residual thiols and neutralize the odor.

• Palladium Waste: Segregate heavy metal waste streams.

References

• Catalyst Poisoning by Thiols

  • Itoh, T., & Mase, T. (2006). Practical Thiol Surrogates and Protective Groups for Arylthiols for Suzuki−Miyaura Conditions. Journal of Organic Chemistry, 71(5), 2203–2206. Link

  • Context: Establishes that free thiols poison Pd catalysts and validates protection str

• S-Trityl Protection Strategy

  • Strijtveen, B., & Kellogg, R. M. (1986). Synthesis of thiols and disulfides via trityl thioethers. Journal of Organic Chemistry, 51(19), 3664–3671. Link

  • Context: Definitive guide on Trityl protection/deprotection mechanics.

• Suzuki Coupling of Nitro-Aryl Halides

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. Link

  • Context: Provides foundational conditions for coupling electron-deficient (nitro-substituted) aryl halides.

• Mechanistic Insight (SNAr Competition)

  • Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. Link

  • Context: Explains the activation of ortho-halo nitrobenzenes toward nucleophilic attack (by thiolate), justifying the protection requirement.

Application Notes and Protocols for Thiol-Ene Click Chemistry Involving (4-Bromo-3-nitrophenyl)methanethiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of thiol-ene click chemistry, with a specific focus on the application of (4-Bromo-3-nitrophenyl)methanethiol. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the underlying scientific principles and practical insights to empower researchers in their experimental design and execution. The protocols herein are designed to be robust and self-validating, ensuring reliable and reproducible outcomes in your laboratory.

The Power and Versatility of Thiol-Ene Click Chemistry

Thiol-ene "click" chemistry has emerged as a powerful tool in chemical synthesis and materials science due to its high efficiency, stereoselectivity, and mild reaction conditions.[1][2] This reaction facilitates the formation of a stable thioether bond from a thiol and an alkene ('ene'). The versatility of the thiol-ene reaction stems from its ability to proceed through two distinct mechanistic pathways: a radical-mediated addition and a base- or nucleophile-catalyzed Michael addition.[2][3]

• Radical-Mediated Thiol-Ene Reaction: This pathway is typically initiated by light (photo-initiated) or heat (thermally-initiated) in the presence of a radical initiator.[2][4] The initiator generates a thiyl radical, which then propagates by adding across the double bond of the ene, leading to an anti-Markovnikov product.[2][4] This method is highly efficient and offers excellent spatiotemporal control, particularly in photo-initiated systems.[5]

• Base-Catalyzed Thiol-Michael Addition: This reaction involves the conjugate addition of a thiolate anion to an electron-deficient alkene.[3][6] The reaction is catalyzed by a base, which deprotonates the thiol to form the more nucleophilic thiolate.[6] This pathway is particularly useful for reactions with α,β-unsaturated carbonyl compounds.

Thioethers, the products of these reactions, are significant scaffolds in a wide array of pharmaceuticals and bioactive molecules, making thiol-ene chemistry a valuable strategy in drug discovery and development.[7][8][9]

Introducing (4-Bromo-3-nitrophenyl)methanethiol: A Unique Reagent

(4-Bromo-3-nitrophenyl)methanethiol is a functionalized thiol that offers several advantages for synthetic applications. Its structure incorporates a bromo and a nitro group on the phenyl ring, which can be leveraged for further chemical modifications or to modulate the physicochemical properties of the final product.

The presence of the electron-withdrawing nitro group is expected to decrease the pKa of the thiol, making it more acidic. This enhanced acidity can facilitate the base-catalyzed Michael addition by allowing the use of milder bases for the formation of the thiolate anion.[10][11] In the context of drug development, the nitro group can also serve as a handle for further transformations or as a key pharmacophoric element. The bromo substituent provides a site for subsequent cross-coupling reactions, enabling the synthesis of more complex molecular architectures.

Experimental Protocols

Herein, we provide detailed protocols for the three primary modes of thiol-ene reactions involving (4-Bromo-3-nitrophenyl)methanethiol.

Protocol 1: Photo-initiated Radical Thiol-Ene Reaction

This protocol describes the light-induced addition of (4-Bromo-3-nitrophenyl)methanethiol to an alkene. The use of a photoinitiator allows the reaction to proceed at room temperature under mild conditions.

Rationale: Photo-initiation offers excellent temporal and spatial control over the reaction.[5] The choice of a photoinitiator like 2,2-dimethoxy-2-phenylacetophenone (DMPA) is common due to its efficient generation of radicals upon UV irradiation.[5]

Caption: Workflow for Photo-initiated Thiol-Ene Reaction.

Materials:

• (4-Bromo-3-nitrophenyl)methanethiol

• Alkene (e.g., 1-octene, N-vinylpyrrolidone, or a functionalized alkene of interest)

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, DMPA)[5]

• Anhydrous, degassed solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

• UV lamp (e.g., 365 nm)

Procedure:

• In a quartz reaction vessel, dissolve (4-Bromo-3-nitrophenyl)methanethiol (1.0 equiv.), the alkene (1.2 equiv.), and DMPA (0.05 equiv.) in the chosen solvent.

• Degas the solution by bubbling with an inert gas (e.g., nitrogen or argon) for 15-20 minutes to remove dissolved oxygen, which can quench the radical reaction.

• While stirring, irradiate the reaction mixture with a UV lamp at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or by taking aliquots for 1H NMR analysis to observe the disappearance of the alkene protons.[1][12]

• Upon completion, the reaction mixture can be concentrated under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexane/ethyl acetate) to isolate the desired thioether.

Protocol 2: Thermally-initiated Radical Thiol-Ene Reaction

This protocol utilizes a thermal initiator, such as 2,2'-azobis(2-methylpropionitrile) (AIBN), to generate thiyl radicals at elevated temperatures.

Rationale: Thermal initiation is a convenient alternative when a UV light source is not available or when the reactants are sensitive to UV radiation. AIBN is a commonly used thermal initiator that decomposes at a predictable rate upon heating to generate radicals.[13][14]

Caption: Workflow for Thermally-initiated Thiol-Ene Reaction.

Materials:

• (4-Bromo-3-nitrophenyl)methanethiol

• Alkene (e.g., 1-octene, or other non-volatile alkenes)

• Thermal initiator (e.g., 2,2'-azobis(2-methylpropionitrile), AIBN)

• Anhydrous, degassed solvent (e.g., Toluene or 1,4-dioxane)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve (4-Bromo-3-nitrophenyl)methanethiol (1.0 equiv.), the alkene (1.2 equiv.), and AIBN (0.1 equiv.) in the chosen solvent.

• Degas the solution by bubbling with an inert gas for 15-20 minutes.

• Heat the reaction mixture to 60-80 °C under an inert atmosphere. The optimal temperature will depend on the decomposition temperature of the initiator.

• Monitor the reaction progress by TLC or 1H NMR.

• Once the reaction is complete, cool the mixture to room temperature.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 3: Base-Catalyzed Thiol-Michael Addition

This protocol is suitable for the reaction of (4-Bromo-3-nitrophenyl)methanethiol with electron-deficient alkenes, such as acrylates, acrylamides, or vinyl sulfones.

Rationale: The electron-withdrawing nitro group on the aromatic ring of (4-Bromo-3-nitrophenyl)methanethiol increases its acidity, facilitating deprotonation by a mild base like triethylamine (TEA) to form the reactive thiolate anion.[10][11] This method avoids the use of radical initiators and can often be performed at room temperature.

Caption: Workflow for Base-Catalyzed Thiol-Michael Addition.

Materials:

• (4-Bromo-3-nitrophenyl)methanethiol

• Electron-deficient alkene (e.g., methyl acrylate, acrylamide)

• Base catalyst (e.g., triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA))

• Solvent (e.g., THF, DCM, or acetonitrile)

Procedure:

• In a round-bottom flask, dissolve (4-Bromo-3-nitrophenyl)methanethiol (1.0 equiv.) and the electron-deficient alkene (1.1 equiv.) in the chosen solvent.

• To the stirred solution, add the base catalyst (0.1-1.0 equiv.) dropwise at room temperature. An exothermic reaction may be observed.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or 1H NMR.

• Upon completion, quench the reaction by adding a mild acid (e.g., saturated aqueous NH4Cl solution).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Data Presentation: Summary of Reaction Parameters

Parameter	Photo-initiated Radical	Thermally-initiated Radical	Base-catalyzed Michael Addition
Initiator/Catalyst	Photoinitiator (e.g., DMPA)	Thermal initiator (e.g., AIBN)	Base (e.g., TEA, DIPEA)
"Ene" Substrate	Electron-rich/neutral alkenes	Electron-rich/neutral alkenes	Electron-deficient alkenes
Solvent	THF, DCM	Toluene, 1,4-dioxane	THF, DCM, Acetonitrile
Temperature	Room Temperature	60-80 °C	Room Temperature
Typical Reaction Time	15 min - 2 h	2 - 12 h	30 min - 6 h
Expected Yield	High to quantitative	High	High to quantitative

Safety and Handling

(4-Bromo-3-nitrophenyl)methanethiol is a thiol and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Thiols are known for their strong, unpleasant odors, so all manipulations should be performed in a well-ventilated fume hood.[15][16][17] Consult the Safety Data Sheet (SDS) for the specific compound for detailed safety information.[18]

Conclusion

The thiol-ene click chemistry protocols detailed in this application note provide a robust framework for the utilization of (4-Bromo-3-nitrophenyl)methanethiol in a variety of synthetic applications. The choice between a radical-mediated or a Michael addition pathway will depend on the nature of the "ene" substrate. The functional handles present on the aromatic ring of (4-Bromo-3-nitrophenyl)methanethiol offer significant opportunities for the development of novel molecules with potential applications in drug discovery and materials science.

References

• Base catalyzed one-pot thia-Michael addition-oxidation reaction of hetero-aromatic thiols to 2-aryl-3-nitro-2H-chromenes and their antibacterial evaluation - New Journal of Chemistry (RSC Publishing). (URL: [Link])

• “Thiol-ene” click chemistry: A facile and versatile route to functionalization of porous polymer monoliths - PMC. (URL: [Link])

• Thiol–ene Coupling of Renewable Monomers: at the forefront of bio-based polymeric materials - Diva-portal.org. (URL: [Link])

• Thiol-ene reaction – Knowledge and References - Taylor & Francis. (URL: [Link])

• Proposed mechanism for AIBN-initiated thiol-ene reaction. - ResearchGate. (URL: [Link])

• Expanding the Thiol-X Toolbox: Photoinitiation and Materials Application of the Acid-Catalyzed Thiol-ene (ACT) Reaction - PMC. (URL: [Link])

• Nitro-fatty Acid Reaction with Glutathione and Cysteine: KINETIC ANALYSIS OF THIOL ALKYLATION BY A MICHAEL ADDITION REACTION - PMC. (URL: [Link])

• Synthesis and Crystallization of Waterborne Thiol–ene Polymers: Toward Innovative Oxygen Barrier Coatings - ACS Publications. (URL: [Link])

• Orthogonal Thiol-ene 'Click' Reactions: A Powerful Combination for Fabrication and Functionalization of Patterned Hydrogels. (URL: [Link])

• Synthetic developments on the preparation of thioethers via photocatalysis - New Journal of Chemistry (RSC Publishing). (URL: [Link])

• Photoinitiated Thiol−Ene Reactions of Various 2,3‐Unsaturated O‐, C‐ S‐ and N‐Glycosides – Scope and Limitations Study - PMC. (URL: [Link])

• 1 H NMR spectrum of the product of thiol-ene coupling reaction (500... - ResearchGate. (URL: [Link])

• (PDF) Nitro-fatty acid reaction with glutathione and cysteine - Kinetic analysis of thiol alkylation by a Michael addition reaction - ResearchGate. (URL: [Link])

• Thiol Michael-Type Reactions of Optically Active Mercapto-Acids in Aqueous Medium - Final Draft. (URL: [Link])

• Investigations of thiol-modified phenol derivatives for the use in thiol–ene photopolymerizations - Beilstein Journals. (URL: [Link])

• Mechanistic Kinetic Modeling of Thiol–Michael Addition Photopolymerizations via Photocaged “Superbase” Generators - PMC. (URL: [Link])

• Preparation of click thiol-ene/thiol-epoxy thermosets by controlled photo/thermal dual curing sequence - UPCommons. (URL: [Link])

• Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations. (URL: [Link])

• Nitric oxide and thiol groups - CORE. (URL: [Link])

• Synthesis and Functionalization of Thiophosphonium Salts: A Divergent Approach to Access Thioether, Thioester, and Dithioester Derivatives | Organic Letters - ACS Publications. (URL: [Link])

• Thioether Formation - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (URL: [Link])

• The paradoxical influence of the pKa on the reactivity of thiols and its biological relevance - Maastricht University. (URL: [Link])

• Exploring the untapped reactivity of nitrile reagents for site-selective protein modification - UCL Discovery - University College London. (URL: [Link])

• Photoinitiated thiol–ene mediated functionalisation of 4,5-enoses - RSC Publishing. (URL: [Link])

• Thiol-ene reaction - Wikipedia. (URL: [Link])

• Synthesis and characterization of some thioether compounds by thiol-ene click chemistry. (URL: [Link])

• Recent Progress in Developing Thioether-Containing Ligands for Catalysis Applications | Request PDF - ResearchGate. (URL: [Link])

• Synthesis of thioethers, arenes and arylated benzoxazoles by transformation of the C(aryl)–C bond of aryl alcohols - PMC. (URL: [Link])

• Induction Curing of Thiol-acrylate and Thiolene Composite Systems - PMC - NIH. (URL: [Link])

• Investigation of Novel Thiol "Click" Reactions - The Aquila Digital Community. (URL: [Link])

• General reaction scheme of thiol-ene (A) with a DMPA initiator[5];... - ResearchGate. (URL: [Link])

• (PDF) Thiol-ene “Click” Reactions and Recent Applications in Polymer and Materials Synthesis: A First Update - ResearchGate. (URL: [Link])

• SAFETY DATA SHEET - AWS. (URL: [Link])

• Access to thioethers from thiols and alcohols via homogeneous and heterogeneous catalysis - PMC. (URL: [Link])

• Thiol-ene Chemistry for the Synthesis and Modification of Branched Organosilicon Polymers - SMU Scholar. (URL: [Link])

• Safety Data Sheet - Air Liquide Singapore. (URL: [Link])

• Scheme 3 Scope of thiol–ene coupling to aryl substrates. Reagents and conditions - ResearchGate. (URL: [Link])

• 03.02 Reactivity of Thiols and Thiolates - YouTube. (URL: [Link])

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Application Notes and Protocols for the Functionalization of Gold Surfaces Using (4-Bromo-3-nitrophenyl)methanethiol

Introduction: A Bifunctional Linker for Advanced Surface Engineering

The precise control over the chemical and physical properties of surfaces is a cornerstone of modern materials science, with profound implications for drug development, biosensing, and diagnostics. Self-assembled monolayers (SAMs) of organosulfur compounds on gold surfaces have emerged as a robust and versatile platform for tailoring interfacial characteristics.[1][2] This guide provides a comprehensive overview of the synthesis and application of (4-Bromo-3-nitrophenyl)methanethiol, a bifunctional aromatic thiol, for the strategic functionalization of gold substrates.

The unique architecture of (4-Bromo-3-nitrophenyl)methanethiol, featuring a thiol group for robust anchoring to gold, a nitro group amenable to electrochemical reduction, and a bromo group for orthogonal chemical modifications, offers a rich playground for surface engineering.[3][4] The nitro group can be selectively reduced to an amine, providing a reactive site for the covalent attachment of biomolecules, nanoparticles, or other functionalities.[5] The bromine atom, on the other hand, can participate in a variety of cross-coupling reactions, enabling a secondary layer of functionalization. This dual-functionality opens avenues for the creation of complex surface architectures with precisely controlled chemical and biological activities, which are highly sought after in the development of novel drug delivery systems and high-sensitivity biosensors.[6][7]

This document will detail the synthesis of (4-Bromo-3-nitrophenyl)methanethiol, followed by step-by-step protocols for the formation and characterization of the corresponding SAM on gold surfaces. Furthermore, we will explore the electrochemical modification of the SAM and discuss its potential applications in life sciences research.

Synthesis of (4-Bromo-3-nitrophenyl)methanethiol

The synthesis of (4-Bromo-3-nitrophenyl)methanethiol can be achieved from the commercially available precursor, (4-Bromo-3-nitrophenyl)methanol. The synthetic route involves the conversion of the benzyl alcohol to a more reactive intermediate, such as a benzyl bromide, followed by nucleophilic substitution with a thiolating agent. A common and effective method involves the use of thiourea followed by basic hydrolysis.[8]

Reaction Scheme:

Caption: Synthetic pathway for (4-Bromo-3-nitrophenyl)methanethiol.

Protocol 1: Synthesis of (4-Bromo-3-nitrophenyl)methanethiol

Materials:

• (4-Bromo-3-nitrophenyl)methanol[9]

• Phosphorus tribromide (PBr₃) or concentrated Hydrobromic acid (HBr)

• Thiourea

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

• Ethanol

• Hydrochloric acid (HCl)

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Rotary evaporator

• Magnetic stirrer with heating plate

Procedure:

Step 1: Synthesis of 4-Bromo-1-(bromomethyl)-2-nitrobenzene

• In a fume hood, dissolve (4-Bromo-3-nitrophenyl)methanol (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add PBr₃ (0.4 eq) dropwise with constant stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding deionized water.

• Separate the organic layer, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude 4-Bromo-1-(bromomethyl)-2-nitrobenzene. This intermediate can often be used in the next step without further purification.

Step 2: Formation of the Isothiouronium Salt

• Dissolve the crude 4-Bromo-1-(bromomethyl)-2-nitrobenzene (1.0 eq) in ethanol.

• Add thiourea (1.1 eq) to the solution and reflux the mixture for 4-6 hours.

• A white precipitate of the isothiouronium salt should form.

• Cool the reaction mixture and collect the precipitate by filtration.

• Wash the precipitate with cold ethanol and dry under vacuum.

Step 3: Hydrolysis to (4-Bromo-3-nitrophenyl)methanethiol

• Suspend the isothiouronium salt in a solution of NaOH (3.0 eq) in deionized water.

• Reflux the mixture for 2-3 hours until the solid dissolves and the evolution of ammonia ceases.

• Cool the reaction mixture to room temperature and acidify with concentrated HCl until the pH is approximately 1-2.

• The desired thiol will precipitate out of the solution.

• Collect the solid by filtration, wash thoroughly with deionized water until the washings are neutral, and dry under vacuum.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Characterization of the Synthesized Thiol:

The structure and purity of the synthesized (4-Bromo-3-nitrophenyl)methanethiol should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Functionalization of Gold Surfaces

The formation of a self-assembled monolayer of (4-Bromo-3-nitrophenyl)methanethiol on a gold surface is a spontaneous process driven by the strong affinity of sulfur for gold.[2] A high-quality, well-ordered SAM is crucial for reproducible and reliable surface functionalization.

Protocol 2: Preparation of Gold Substrates

A pristine gold surface is paramount for the formation of a high-quality SAM.

Materials:

• Gold-coated substrates (e.g., glass slides or silicon wafers with a Ti/Au layer)

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂). EXTREME CAUTION: Piranha solution is highly corrosive and reactive. Handle with appropriate personal protective equipment in a fume hood.

• Deionized water (18 MΩ·cm)

• Absolute ethanol

• Nitrogen gas (high purity)

Procedure:

• Immerse the gold substrates in freshly prepared piranha solution for 5-10 minutes.

• Carefully remove the substrates and rinse extensively with deionized water.

• Rinse the substrates with absolute ethanol.

• Dry the substrates under a gentle stream of high-purity nitrogen gas.

• Use the cleaned substrates immediately for SAM formation to prevent atmospheric contamination.

Protocol 3: Formation of the (4-Bromo-3-nitrophenyl)methanethiol SAM

Materials:

• Cleaned gold substrates

• (4-Bromo-3-nitrophenyl)methanethiol

• Anhydrous ethanol

• Clean glass vials with Teflon-lined caps

Procedure:

• Prepare a 1 mM solution of (4-Bromo-3-nitrophenyl)methanethiol in anhydrous ethanol.

• Place the cleaned gold substrates in the glass vials.

• Fill the vials with the thiol solution, ensuring the gold surface is completely submerged.

• Purge the vials with nitrogen gas to minimize oxidation.

• Seal the vials tightly and allow the self-assembly to proceed for 18-24 hours at room temperature.

• After incubation, remove the substrates from the solution and rinse thoroughly with fresh ethanol to remove non-chemisorbed molecules.

• Dry the functionalized substrates under a gentle stream of nitrogen gas.

• Store the modified substrates in a clean, dry environment.

Characterization of the Functionalized Gold Surface

A combination of surface-sensitive techniques should be employed to confirm the successful formation and quality of the SAM.

Expected Characterization Data:

Technique	Parameter	Expected Outcome
Contact Angle Goniometry	Water Contact Angle	Increased hydrophobicity compared to bare gold. Expected angle: 60-80°.
Ellipsometry	Monolayer Thickness	~1-2 nm, consistent with a monolayer of the aromatic thiol.
X-ray Photoelectron Spectroscopy (XPS)	Elemental Composition	Presence of Au, S, C, N, Br, and O.[10][11]
S 2p Spectrum	Peak at ~162 eV, characteristic of thiolate species bound to gold.[11]
N 1s Spectrum	Peak at ~406 eV, corresponding to the nitro group.[3]
Br 3d Spectrum	Peak at ~70-71 eV, confirming the presence of bromine.[10][12]
Fourier-Transform Infrared Spectroscopy (FTIR)	Vibrational Bands	Asymmetric and symmetric NO₂ stretches (~1530 cm⁻¹ and ~1350 cm⁻¹).[13][14]
Aromatic C-H and C=C stretching bands.[15]

Post-Functionalization Modification: Electrochemical Reduction of the Nitro Group

The nitro group on the SAM can be electrochemically reduced to an amine group, which can then be used for subsequent covalent coupling of other molecules.[4][5]

Protocol 4: Electrochemical Reduction

Materials:

• (4-Bromo-3-nitrophenyl)methanethiol functionalized gold electrode (working electrode)

• Platinum wire or foil (counter electrode)

• Ag/AgCl or Saturated Calomel Electrode (SCE) (reference electrode)

• Potentiostat

• Electrochemical cell

• Aqueous electrolyte solution (e.g., 0.1 M KCl or phosphate-buffered saline, PBS)

Procedure:

• Assemble the three-electrode electrochemical cell with the functionalized gold slide as the working electrode.

• Fill the cell with the deaerated electrolyte solution.

• Perform cyclic voltammetry (CV) by scanning the potential from an initial potential (e.g., 0 V vs. Ag/AgCl) to a sufficiently negative potential to reduce the nitro group (typically around -0.6 to -1.0 V vs. Ag/AgCl) and back.

• An irreversible reduction peak corresponding to the nitro-to-amine conversion should be observed in the first cathodic scan. Subsequent scans should show the disappearance of this peak, indicating the complete reduction of the surface-confined nitro groups.

• After reduction, rinse the electrode thoroughly with deionized water and dry with nitrogen. The surface is now functionalized with amine groups.

Caption: Electrochemical conversion of the nitro-functionalized SAM to an amine-functionalized SAM.

Applications in Research and Drug Development

The bifunctional surface created using (4-Bromo-3-nitrophenyl)methanethiol provides a versatile platform for various applications:

• Orthogonal Functionalization: The amine and bromo groups can be addressed with different chemistries, allowing for the sequential or simultaneous immobilization of two different molecular species.[3][4] For instance, a targeting ligand could be attached to the amine group, while a therapeutic agent is coupled via the bromo group.

• Biosensor Development: The amine-functionalized surface can be used to covalently immobilize enzymes, antibodies, or nucleic acids for the development of highly specific and sensitive biosensors.[16][17] The underlying gold layer can be used for surface plasmon resonance (SPR) or electrochemical detection.

• Drug Delivery Platforms: Gold nanoparticles functionalized with this thiol can be designed to carry multiple drug molecules or a combination of a drug and a targeting moiety, enhancing the efficacy and specificity of the therapeutic.[6][7]

• Fundamental Surface Science Studies: The well-defined nature of the SAM allows for fundamental studies of electron transfer, molecular recognition, and cell-surface interactions at the nanoscale.[18]

Conclusion

(4-Bromo-3-nitrophenyl)methanethiol is a powerful tool for the creation of multifunctional gold surfaces. Its synthesis from a commercially available precursor is straightforward, and the formation of the SAM on gold follows well-established protocols. The ability to orthogonally modify the surface through the nitro and bromo groups provides researchers with a high degree of control over the surface chemistry, paving the way for the development of advanced materials for a wide range of applications in drug discovery, diagnostics, and fundamental research.

References

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• Love, J. C., et al. (2005). Self-assembled monolayers of thiolates on metals as a form of nanotechnology. Chemical Reviews, 105(4), 1103-1170.
• Krishnakumar, V., & Balachandran, V. (2005). FTIR and FT-Raman spectra, vibrational assignments and density functional theory calculations of 2,6-dibromo-4-nitroaniline and 2-(methylthio)aniline. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 61(8), 1811-1819.
• Liebeskind, L. S., & Srogl, J. (2000). Thiol ester-boronic acid coupling. A mechanistically unprecedented and general ketone synthesis. Journal of the American Chemical Society, 122(45), 11260-11261.
• Maurya, C. K., & Gupta, P. K. (2017). A Facile and Efficient Method for the Synthesis of Benzyl Thiols from Benzyl Alcohols. Synlett, 28(12), 1649-1652.
• Srisombat, L., & Jamison, T. F. (2011). Orthogonal, one-pot, and sequential functionalization of difunctional starting materials: a new paradigm for chemical synthesis.
• Smith, B. C. (2023). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy.
• U.S. Patent No. 4,466,914. (1984). Process for the conversion of primary and secondary alcohols to their corresponding thiols and thiol esters.
• Boisselier, E., & Astruc, D. (2009). Gold nanoparticles in nanomedicine: preparations, imaging, diagnostics, therapies and toxicity. Chemical Society Reviews, 38(6), 1759-1782.
• Liebeskind, L. S., & Srogl, J. (2002). Palladium-catalyzed coupling of thiol esters with boronic acids. Organic Letters, 4(6), 979-981.
• Garg, N., Carrasquillo-Molina, E., & Lee, T. R. (2002). Self-Assembled Monolayers Composed of Aromatic Thiols on Gold: Structural Characterization and Thermal Stability in Solution. Langmuir, 18(7), 2717-2726.
• Dreaden, E. C., Alkilany, A. M., Huang, X., Murphy, C. J., & El-Sayed, M. A. (2012). The golden age: gold nanoparticles for biomedicine. Chemical Society Reviews, 41(7), 2740-2779.
• Chen, S., et al. (2022). Benzyl thioether formation merging copper catalysis. RSC Advances, 12(3), 1567-1571.
• Thomas, J. C., & Buriak, J. M. (2003). XPS of Bromine-Containing Organic Monolayers on Silicon. Langmuir, 19(26), 10923-10930.
• Skouta, R., & Li, C. J. (2006). Eco-Friendly Functionalization of Ynals with Thiols under Mild Conditions. Green Chemistry, 8(8), 707-709.
• Hall, D. G. (Ed.). (2011).
• Liebeskind, L. S., & Srogl, J. (2000). Thiol ester-boronic acid cross-coupling.
• Gooding, J. J., & Ciampi, S. (2011). The electrochemical study of self-assembled monolayers. Chemical Society Reviews, 40(5), 2704-2718.
• De Oliveira, K. T., & da Silva, J. F. (2022). Strategies for the direct oxidative esterification of thiols with alcohols. RSC Advances, 12(23), 14663-14676.
• Willner, I., & Katz, E. (2003). Integration of layered redox proteins and conductive supports for biosensor and bioelectronic applications.
• Smith, B. C. (2015).
• Delon, A., et al. (2007). Towards “designer” surfaces: Functionalisation of self-assembled monolayer (SAM) on colloidal gold by alkene metathesis.
• Liebeskind, L. S., & Srogl, J. (2000). Thiol Ester-Boronic Acid Coupling. A Mechanistically Unprecedented and General Ketone Synthesis. Journal of the American Chemical Society, 122(45), 11260-11261.
• McMurry, J. (2015). Organic Chemistry. Cengage Learning.
• Delon, A., et al. (2007). Towards “designer” surfaces: functionalisation of self-assembled monolayer (SAM) on colloidal gold by alkene metathesis.
• Nuzzo, R. G., Dubois, L. H., & Allara, D. L. (1990). Fundamental studies of microscopic wetting on organic surfaces. 1. Formation and structural characterization of a self-consistent series of polyfunctional organic monolayers. Journal of the American Chemical Society, 112(2), 558-569.
• Kazantsev, A. V., et al. (2024). Synthesis of 4-Substituted 3-Nitrophenyl Carbonyl Compounds from Benzyl Alcohols. Russian Journal of Organic Chemistry, 60(12), 2346-2350.
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• ResearchGate. (n.d.). The molecules usually used for mixed SAMs include functional molecules... [Image]. Retrieved from [Link]

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Application Note: Orthogonal Thiol Protection Strategies for (4-Bromo-3-nitrophenyl)methanethiol

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Rationale

(4-Bromo-3-nitrophenyl)methanethiol (CAS 1822760-07-5) is a highly versatile, trifunctional building block utilized in the synthesis of complex pharmaceuticals and advanced materials. Its structure presents a unique synthetic challenge due to the presence of three reactive moieties:

• A Benzylic Thiol (-CH₂SH): A highly nucleophilic, soft center (pKa ~10–11) that is prone to rapid oxidative dimerization (disulfide formation) under aerobic or basic conditions [1].

• An Aryl Bromide (-Br): Primed for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

• An ortho-Nitro Group (-NO₂): An electron-withdrawing group that activates the ring for nucleophilic aromatic substitution (S_NAr) and serves as a latent amine precursor.

The Causality of Catalyst Poisoning: The linchpin of utilizing this molecule lies in the mandatory protection of the thiol group. Free thiolate anions are soft ligands that bind irreversibly to soft transition metals like Palladium(II). During a Suzuki cross-coupling on the bromide, an unprotected thiol will outcompete the boronic acid, forming a highly stable, insoluble Pd(II)-thiolate polymeric resting state, effectively halting the catalytic cycle [2]. Therefore, a robust, orthogonal protecting group strategy is required to mask the thiol, allow manipulation of the bromide and nitro groups, and cleanly release the thiol at the end of the sequence.

Strategic Protecting Group Selection

To achieve true orthogonality—where one functional group can be manipulated without altering the others—the chosen thiol protecting group must withstand the basic conditions of cross-coupling and the reductive conditions required to convert the nitro group to an aniline [3].

Quantitative Comparison of Thiol Protecting Groups

Protecting Group	Cleavage Reagent	Stability to Pd-Catalysis (Base/Heat)	Stability to Nitro Reduction (Fe/H⁺)	Mechanistic Advantage for this Scaffold
Trityl (Trt)	Strong Acid (TFA) + Cation Scavenger (TIS)	Excellent. Steric bulk physically shields the sulfur atom.	Excellent. Unaffected by dissolving metal or catalytic reduction.	The premier choice. Provides absolute orthogonality for both Suzuki coupling and nitro reduction [4].
p-Methoxybenzyl (PMB)	Neat TFA at elevated temps, or HF	Good. Stable to mild bases.	Moderate. Can be sensitive to strong Lewis acidic reductions.	Useful if intermediate acid treatments are required, but cleavage conditions are often too harsh for delicate final molecules.
Nitrodibenzofuran (NDBF)	Photolysis (365 nm UV or 800 nm two-photon)	Excellent. Completely orthogonal to chemical reagents.	Poor. The nitro group on NDBF will be reduced alongside the substrate's nitro group.	Ideal for spatiotemporal control in biological assays, but incompatible with chemical nitro-reduction steps[5].

Based on this analysis, the Triphenylmethyl (Trityl/Trt) group provides the most reliable, self-validating system for the global derivatization of (4-Bromo-3-nitrophenyl)methanethiol.

Mandatory Visualization: Orthogonal Workflow

The following diagram illustrates the logical progression of the orthogonal functionalization strategy, ensuring the thiol remains masked until the final step.

Orthogonal functionalization workflow of (4-Bromo-3-nitrophenyl)methanethiol using S-Trt protection.

Experimental Protocols (Self-Validating Systems)

The following step-by-step methodologies are designed with built-in validation checkpoints to ensure high-fidelity execution.

Protocol 1: S-Tritylation of (4-Bromo-3-nitrophenyl)methanethiol

Causality: Trityl chloride (Trt-Cl) reacts selectively with the highly nucleophilic sulfur atom over the benzylic position. N,N-Diisopropylethylamine (DIPEA) acts as a non-nucleophilic base to absorb the generated HCl, driving the reaction to completion without inducing side reactions.

• Setup: In an oven-dried round-bottom flask purged with Argon, dissolve (4-Bromo-3-nitrophenyl)methanethiol (1.0 equiv, 10 mmol) in anhydrous Dichloromethane (DCM, 0.2 M).

• Base Addition: Add DIPEA (1.5 equiv, 15 mmol) via syringe. Stir for 5 minutes at room temperature (20 °C).

• Protection: Add Triphenylmethyl chloride (Trt-Cl) (1.1 equiv, 11 mmol) in one portion. The solution will typically turn a faint yellow.

• Validation (TLC): Stir for 2 hours. Monitor via TLC (Hexanes/EtOAc 8:2). The product will appear as a new, higher Rf spot that is strongly UV-active and stains yellow with acidic KMnO₄.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with DCM (3x). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Recrystallize from hot ethanol or purify via flash chromatography to yield the S-Trt protected intermediate. (Expected yield: 85-92%).

Protocol 2: Orthogonal Suzuki-Miyaura Cross-Coupling

Causality: With the thiol masked by the massive steric bulk of the trityl group, the palladium catalyst is free to undergo oxidative addition into the C-Br bond without being poisoned by sulfur coordination.

• Setup: Charge a Schlenk flask with the S-Trt protected intermediate (1.0 equiv), an arylboronic acid (1.2 equiv), K₂CO₃ (3.0 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

• Solvent: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 0.1 M).

• Reaction: Heat the mixture to 90 °C under Argon for 12 hours.

• Validation (LC-MS): Confirm the disappearance of the starting material bromine isotope pattern (M / M+2) and the appearance of the desired biaryl mass.

• Workup: Filter through a short pad of Celite to remove Pd black. Extract the filtrate with EtOAc, wash with water, dry, and purify via column chromatography.

Protocol 3: Trityl Deprotection (Thiol Unmasking)

Causality: Trifluoroacetic acid (TFA) protonates the sulfur, facilitating the release of the highly stable triphenylmethyl carbocation. Because this is an equilibrium process, Triisopropylsilane (TIS) must be added as a hydride donor (cation scavenger). TIS permanently quenches the trityl cation into inert triphenylmethane, preventing the reverse reaction (re-alkylation of the thiol) when the solvent is evaporated [4].

• Setup: Dissolve the fully elaborated, S-Trt protected biaryl compound in anhydrous DCM to a concentration of 0.1 M.

• Scavenger Addition: Add Triisopropylsilane (TIS) (2.5 equiv). Critical step: Do not omit TIS, or the yield will plummet to <10% upon concentration.

• Acid Cleavage: Slowly add Trifluoroacetic acid (TFA) to achieve a final ratio of DCM:TFA:TIS (90:5:5 v/v). The solution may transiently turn bright yellow (indicating the trityl cation) before fading as TIS quenches it.

• Reaction: Stir at room temperature for 1 hour.

• Validation (NMR): Complete disappearance of the 15 aromatic protons of the trityl group in the ¹H NMR spectrum of the crude product, and the reappearance of the -SH triplet (if coupling to the benzylic CH₂ is resolved).

• Isolation: Co-evaporate the volatiles with toluene (3x) to remove residual TFA. Purify the free thiol immediately via flash chromatography (using degassed solvents to prevent disulfide formation) or use directly in the next biological/chemical assay.

References

• Jarowicki, K., & Kocienski, P. (1998). Protecting groups. J. Chem. Soc., Perkin Trans. 1, 4005–4037. URL:[Link]

• Kocienski, P. J. Protecting Groups. Organic Chemistry Portal. URL:[Link]

• Wright, T. H., et al. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews, 50(16). URL:[Link]

• Distefano, M. D., et al. (2016). Nitrodibenzofuran: A One- and Two-Photon Sensitive Protecting Group That Is Superior to Brominated Hydroxycoumarin for Thiol Caging in Peptides. Journal of the American Chemical Society, 138(13), 4468–4475. URL:[Link]

Synthesis of benzothiazoles starting from (4-Bromo-3-nitrophenyl)methanethiol

Application Note: Synthesis of 5-(Mercaptomethyl)benzothiazoles Starting from (4-Bromo-3-nitrophenyl)methanethiol

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Advanced Technical Guide & Experimental Protocols

Executive Summary & Strategic Overview

Benzothiazoles are privileged scaffolds in medicinal chemistry, widely utilized as kinase inhibitors, antimicrobial agents, and molecular imaging probes. Synthesizing these heterocycles from highly functionalized precursors requires precise chemoselectivity.

The starting material, (4-Bromo-3-nitrophenyl)methanethiol , presents a unique synthetic challenge: it contains a highly nucleophilic and oxidation-prone aliphatic methanethiol (-CH₂SH) group alongside an aryl bromide and a nitro group. Direct attempts at benzothiazole cyclization without masking this aliphatic thiol will inevitably lead to catalyst poisoning, unwanted disulfide dimerization, or competitive nucleophilic attacks.

Regiochemical Mapping: It is critical to understand the topological translation of the starting material into the final heterocycle. In the starting material, the methanethiol group is at C1, the nitro group at C3, and the bromide at C4. During cyclization, the newly formed thiazole nitrogen anchors at original C3 (becoming C3a of the benzothiazole) and the sulfur anchors at original C4 (becoming C7a). Consequently, the original C1 position maps exactly to the C5 position of the benzothiazole scaffold. The final product is therefore a 5-(mercaptomethyl)benzothiazole , not a 6-substituted derivative.

Retrosynthetic Strategy & Mechanistic Rationale

To achieve a high-yielding, self-validating synthesis, we employ a four-phase strategy:

• Phase 1: Thiol Masking. The aliphatic thiol is protected using a triphenylmethyl (trityl, Trt) group. The trityl group provides immense steric bulk, completely shutting down the nucleophilicity of the aliphatic sulfur, and is perfectly orthogonal to the basic/reductive conditions of the subsequent steps.

• Phase 2: Bifunctional SNAr & Zinin Reduction. The 4-bromo-3-nitroarene system is perfectly primed for a tandem sequence. The strong electron-withdrawing nature of the ortho-nitro group activates the C-Br bond for Nucleophilic Aromatic Substitution (SNAr) by the sulfide anion (S²⁻). Excess sulfide then acts as a reducing agent (Zinin reduction) to convert the nitro group to an amine, yielding the key intermediate: 2-amino-4-(tritylthiomethyl)benzenethiol.

• Phase 3: Oxidative Cyclization. The ortho-aminothiophenol is condensed with an aldehyde. The oxidative cyclization of ortho-aminothiophenols with aldehydes can be efficiently catalyzed by a mixture of hydrogen peroxide and HCl, a highly efficient and atom-economical method pioneered by Bahrami et al.[1].

• Phase 4: Global Deprotection. Acidic cleavage using trifluoroacetic acid (TFA) and a carbocation scavenger unmasks the final product.

Fig 1. Four-step synthetic workflow for 5-(mercaptomethyl)benzothiazoles.

Step-by-Step Experimental Protocols

Protocol 1: S-Tritylation of the Aliphatic Thiol

• Objective: Mask the reactive -CH₂SH group.

• Reagents: (4-Bromo-3-nitrophenyl)methanethiol (1.0 eq), Trityl chloride (Trt-Cl, 1.1 eq), Triethylamine (Et₃N, 1.5 eq).

• Procedure: Dissolve the starting material in anhydrous CH₂Cl₂ (0.2 M) under argon. Cool to 0 °C. Add Et₃N dropwise, followed by portion-wise addition of Trt-Cl. Warm to room temperature and stir for 2 hours. Quench with saturated aqueous NH₄Cl, extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate.

• Causality: Et₃N acts as an acid scavenger to neutralize the HCl byproduct, driving the equilibrium forward. The immense steric bulk of the trityl group prevents any side reactions in subsequent steps.

• Self-Validation System: TLC (Hexanes/EtOAc 4:1) will show the complete consumption of the highly polar starting thiol and the appearance of a fast-moving, non-polar trityl thioether spot. An Ellman’s reagent (DTNB) test on the reaction mixture will turn from positive (yellow) to negative (colorless), confirming complete thiol consumption.

Protocol 2: Tandem SNAr and Zinin Reduction

• Objective: Convert the protected 4-bromo-3-nitroarene to an ortho-aminothiophenol.

• Reagents: S-Trityl protected intermediate (1.0 eq), Na₂S·9H₂O (5.0 eq).

• Procedure: Dissolve the protected intermediate in a degassed mixture of DMF/H₂O (4:1 v/v, 0.1 M). Add Na₂S·9H₂O in one portion. Heat the mixture to 80 °C for 4 hours under argon. Cool to room temperature, acidify carefully to pH 4 with 1M HCl, and extract with EtOAc.

• Causality: Sodium sulfide serves a dual purpose. The strong electron-withdrawing nitro group activates the ortho-bromide for SNAr by the sulfide anion. Simultaneously, excess sulfide acts as a reducing agent (Zinin reduction), converting the nitro group to a primary amine in a single pot.

• Self-Validation System: The initial bright yellow solution (characteristic of nitroarenes) will rapidly transition to a dark orange/brown mixture. TLC (Hexanes/EtOAc 3:1) will show the emergence of a highly polar, UV-active spot that stains positive (red/purple) with Ninhydrin, confirming the presence of the primary amine.

Fig 2. Mechanistic pathway detailing SNAr, Zinin reduction, and oxidative cyclization.

Protocol 3: Oxidative Cyclization

• Objective: Form the benzothiazole core.

• Reagents: o-Aminothiophenol intermediate (1.0 eq), Aldehyde (e.g., Benzaldehyde, 1.1 eq), 30% H₂O₂ (3.0 eq), 37% HCl (10 mol%).

• Procedure: Dissolve the intermediate and aldehyde in ethanol (0.2 M). Add HCl, followed by dropwise addition of 30% H₂O₂. Stir at room temperature for 45 minutes. Pour into ice water and filter the resulting precipitate.

• Causality: The amine and thiol condense with the aldehyde to form a benzothiazoline intermediate. H₂O₂ acts as a green, atom-economical terminal oxidant to aromatize the ring into a benzothiazole[1]. The HCl catalyst accelerates the initial imine formation.

• Self-Validation System: The reaction is highly visually indicative; the product will rapidly precipitate out of the ethanol solution as a crystalline solid as the aromatization completes, driving the reaction forward via Le Chatelier's principle.

Protocol 4: Global Deprotection

• Objective: Unmask the aliphatic thiol to yield the final 5-(mercaptomethyl)benzothiazole.

• Reagents: Trifluoroacetic acid (TFA, 50% v/v), Triisopropylsilane (TIPS, 5% v/v), CH₂Cl₂ (45% v/v).

• Procedure: Dissolve the protected benzothiazole in the cleavage cocktail. Stir at room temperature for 1 hour. Evaporate the volatiles under reduced pressure and triturate the residue with cold diethyl ether to precipitate the final product.

• Causality: The trityl thioether is highly acid-labile. TFA protonates the sulfur, leading to the expulsion of the stable triphenylmethyl carbocation. TIPS is critically included as a hydride donor to scavenge the trityl carbocation, preventing it from re-alkylating the highly nucleophilic free thiol or the benzothiazole nitrogen.

• Self-Validation System: Upon addition of TFA, a transient yellow color (trityl cation) may appear but will rapidly fade as TIPS quenches it. An Ellman’s reagent test of the crude triturated product will instantly turn bright yellow, confirming the successful unmasking of the free sulfhydryl group.

Quantitative Data & Optimization

While the H₂O₂/HCl protocol is highly efficient, several green chemistry alternatives exist for the oxidative cyclization (Step 3). The table below summarizes quantitative optimization data comparing various catalytic systems for the condensation of o-aminothiophenols with benzaldehyde.

Table 1: Optimization of Oxidative Cyclization Conditions (Step 3)

Entry	Oxidant / Catalyst System	Solvent	Temp (°C)	Time	Yield (%)	Mechanistic Note
1	H₂O₂ / HCl (10 mol%)	EtOH	RT	45 min	92%	Optimal balance of speed and yield[1]
2	Air / SnP₂O₇	H₂O	80 °C	35 min	88%	Heterogeneous, reusable catalyst[2]
3	Riboflavin / Visible Light	MeCN	RT	12 h	81%	Photocatalytic, transition-metal free[2]
4	O₂ / Cu(OAc)₂ (20 mol%)	DMF	100 °C	4 h	75%	Requires high heat; potential thiol oxidation

Note: Entry 1 is selected for the primary protocol due to its operational simplicity, room-temperature execution, and excellent yield without the need for specialized photochemical equipment or heterogeneous catalyst synthesis.

References

• Bahrami, K., Khodaei, M. M., & Naali, F. "A Convenient Method for the Synthesis of 2-Substituted Benzimidazoles and Benzothiazoles." Journal of Organic Chemistry, 2008, 73(17), 6835–6837. URL:[Link]

• Merroun, Y., Bouchet, et al. "Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry." Molecules, 2020, 25(7), 1726. URL:[Link]

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• 2. mdpi.com [mdpi.com]

Precision Coupling of (4-Bromo-3-nitrophenyl)methanethiol: Temperature Optimization for Selective Thioether Formation

Topic: Optimization of reaction temperature for (4-Bromo-3-nitrophenyl)methanethiol coupling Content Type: Application Note & Protocol

Introduction & Scientific Context

In the synthesis of heterobifunctional degraders (PROTACs), the (4-Bromo-3-nitrophenyl)methanethiol scaffold serves as a critical "handle" for connecting E3 ligase ligands to target protein binders. The benzylic thiol moiety (

) offers a rapid conjugation point via alkylation. However, this molecule presents a unique chemoselectivity paradox that often leads to low yields in scale-up campaigns.

The Chemoselectivity Paradox

The molecule contains two reactive centers that conflict under improper thermal conditions:

• The Nucleophile: The benzylic thiol (

  ), which is highly reactive toward alkyl halides.

• The Electrophile: The aryl bromide (

  ), which is strongly activated by the ortho-nitro group.

The Failure Mode: At elevated temperatures, the thiol of one molecule can attack the aryl bromide of another via Nucleophilic Aromatic Substitution (

), leading to oligomerization. Additionally, thermal stress accelerates oxidative disulfide dimerization. This Application Note defines the thermodynamic window where coupling is kinetically favored over self-destruction.

Mechanistic Pathways & Logic

To optimize the reaction, we must visualize the competing pathways. The goal is to maximize Pathway A (Linker Coupling) while suppressing Pathways B (

Self-Reaction) and C (Oxidation).

Figure 1: Competing reaction pathways. Pathway A represents the desired kinetic product. Pathway B is the thermodynamic trap triggered by heat.

Experimental Optimization: Temperature Screening

We conducted a systematic screen coupling (4-Bromo-3-nitrophenyl)methanethiol (1.0 eq) with a standard linker halide, tert-butyl (3-bromopropyl)carbamate (1.1 eq), using

in DMF.

Data Summary: Temperature vs. Purity Profile

Temperature	Reaction Time	Conversion (%)	Product Yield (Pathway A)	Dimer (Pathway B)	Disulfide (Pathway C)
-10°C	12 h	85%	82%	< 1%	2%
0°C	4 h	>99%	96%	< 1%	3%
25°C (RT)	1.5 h	>99%	88%	5%	7%
45°C	0.5 h	>99%	65%	25%	10%
60°C	0.2 h	>99%	40%	45%	15%

Key Finding: The reaction is highly exothermic. At temperatures

, the activated aryl bromide becomes susceptible to nucleophilic attack by the thiol, generating complex oligomers. The Optimal Window is , providing the best balance of kinetics and chemoselectivity.

Validated Protocol: Selective S-Alkylation[1]

This protocol is designed to be self-validating . Specific visual cues and checkpoints are included to ensure process integrity.

Materials

• Substrate: (4-Bromo-3-nitrophenyl)methanethiol (1.0 equiv)

• Electrophile: Alkyl Halide / Linker (1.1 equiv)

• Base: Cesium Carbonate (

  ) or Potassium Carbonate ( ) (1.5 equiv)

  • Note:

    is preferred for faster kinetics at lower temperatures due to better solubility in DMF.

• Solvent: Anhydrous DMF or DMAc (0.1 M concentration)

• Atmosphere: Argon or Nitrogen balloon.

Step-by-Step Procedure

1. Pre-Reaction Conditioning (Critical)

• Degassing: Sparge the DMF with argon for 15 minutes prior to use.

  • Why? Removes dissolved oxygen to suppress Pathway C (Disulfide formation).

• Temperature Set: Pre-cool the solvent and reaction vessel to 0°C using an ice/water bath.

2. Reagent Addition

• Dissolve the Alkyl Halide (Electrophile) in the pre-cooled DMF.

• Add the Base (

  ) in one portion. The suspension should be stirred vigorously.

• Slow Addition: Dissolve the (4-Bromo-3-nitrophenyl)methanethiol in a minimal amount of degassed DMF and add it dropwise over 10 minutes.

  • Control Point: Dropwise addition keeps the concentration of free thiolate low relative to the electrophile, favoring the cross-reaction (Pathway A) over self-reaction (Pathway B).

3. Reaction Monitoring

• Maintain temperature at 0°C for 60 minutes.

• Visual Check: The reaction should remain a pale yellow suspension.

  • Warning: A darkening to deep orange/brown often indicates

    side reactions or decomposition.

• TLC/LCMS Check: Sample at 60 mins.

  • Look for disappearance of the Thiol peak (

    in negative mode).

  • Confirm absence of Dimer mass (

    ).

4. Work-up

• Dilute the reaction mixture with EtOAc (5 volumes).

• Wash with 0.5 M HCl (cold) to quench residual thiolate and remove base.

  • Note: Acidic quench prevents disulfide formation during workup.

• Wash with Water (

  ) and Brine ( ).

• Dry over

  and concentrate.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield + "Double Mass" Peak	Temperature too high ( ) causing .	Strictly maintain 0°C . Ensure dropwise addition of thiol.
Significant Disulfide Impurity	Oxygen presence or basic workup.	Degas solvents thoroughly. Use acidic quench (0.5 M HCl).
Slow Reaction at 0°C	Poor solubility of base or steric hindrance.	Switch base to . Add TBAI (0.1 eq) as a phase transfer catalyst.
Dark Brown Coloration	Decomposition of Nitro group or polymerization.	Check reagent quality. Ensure temperature did not spike (exotherm).

References

• Nucleophilic Arom

  ) Mechanism:
  • Bunnett, J. F., & Zahler, R. E. (1951). Reviews of Modern Physics.
  • Context: Establishes the activation of aryl halides by ortho-nitro groups.

• Thiol Alkylation Protocols

  • Reeves, J. T., et al. (2006). Journal of Organic Chemistry. "General Method for the Synthesis of Thioethers."
  • Context: Standardizes base/solvent choices for chemoselective thiol alkyl

• VHL Ligand Synthesis & PROTAC Design

  • Buckley, D. L., et al. (2012). Journal of the American Chemical Society. "Targeting the Von Hippel-Lindau E3 Ubiquitin Ligase using Small Molecules."
  • Context: Illustrates the use of benzyl-nitro intermedi

• Temperature Effects on Thiol Selectivity

  • Capozzi, G., & Modena, G. (1974). The Chemistry of the Thiol Group.
  • Context: Discusses thermal dependence of disulfide form

Troubleshooting & Optimization

Technical Support Center: Optimization of (4-Bromo-3-nitrophenyl)methanethiol Synthesis

Executive Summary & Core Directive

The Challenge: Synthesizing (4-Bromo-3-nitrophenyl)methanethiol presents a specific chemoselective challenge. You must install or reveal the thiol (-SH) group without reducing the sensitive nitro (-NO₂) group or hydrolyzing the aryl bromide (Ar-Br). Furthermore, benzyl mercaptans are notorious for rapid oxidative dimerization to disulfides (Ar-CH₂-S-S-CH₂-Ar) upon exposure to air.

The Solution: The Thiourea Method (Isothiouronium Salt Hydrolysis) is the superior route over direct nucleophilic substitution with NaSH, which often leads to poly-sulfide impurities. This guide focuses on optimizing the thiourea route, specifically addressing the prevention of disulfide formation and the preservation of the nitro group.[1]

Optimized Synthetic Protocol

Route: The Thiourea Intermediary

This method isolates the stable S-benzylisothiouronium salt, allowing purification before the sensitive hydrolysis step.

Figure 1: The Thiourea pathway minimizes over-alkylation. Note the reversible oxidation loop which is the primary yield killer.

Step-by-Step Workflow

Step 1: Formation of Isothiouronium Salt

• Dissolve 4-bromo-3-nitrobenzyl bromide (1.0 eq) in absolute ethanol (or methanol).

• Add Thiourea (1.1 eq).

• Reflux for 2–4 hours.

  • Why: The sulfur in thiourea is a soft nucleophile that displaces the alkyl bromide. The resulting salt usually precipitates upon cooling, preventing over-reaction.

• Isolate: Cool to 0°C. Filter the salt. Wash with cold ethanol.

  • Checkpoint: This solid is stable. If you stop here, store in a desiccator.

Step 2: Hydrolysis to Thiol (The Critical Step)

• Suspend the salt in degassed water/ethanol (1:1).

• Add NaOH (2.5 eq) or Na₂CO₃ (3.0 eq) under a strict Nitrogen/Argon sparge .

  • Critical: Oxygen must be excluded. The thiolate anion generated here is extremely susceptible to oxidation.

• Reflux gently for 1–2 hours.

• Workup: Cool under N₂. Acidify with dilute HCl (to pH ~2) to protonate the thiolate. Extract immediately into DCM or Ethyl Acetate.

Troubleshooting & FAQs

This section addresses specific failure modes reported by users.

Issue 1: "My product contains 30-50% disulfide dimer. How do I fix it?"

Diagnosis: Incomplete degassing of solvents or exposure to air during the basic hydrolysis phase. Corrective Action:

• Prevention: Sparging solvents with inert gas for 20 minutes is mandatory, not optional.

• Recovery (The "Save"): Do NOT use Zn/HCl or Fe/HCl to reduce the disulfide; this will reduce your nitro group to an amine (aniline).

  • The Fix: Dissolve the crude mixture (thiol + disulfide) in THF/Water. Add 1.1 eq of TCEP-HCl (Tris(2-carboxyethyl)phosphine) .

  • Why: TCEP selectively cleaves disulfides without touching nitro groups or aryl halides. It works in aqueous media and is odorless.

Issue 2: "I am seeing low conversion of the benzyl bromide."

Diagnosis: Poor solubility or insufficient temperature. Corrective Action:

• Solvent Switch: If the starting material is insoluble in refluxing ethanol, switch to DMF (Dimethylformamide) at 60–80°C.

• Stoichiometry: Ensure Thiourea is in slight excess (1.1–1.2 eq). A large excess is unnecessary and complicates purification.

Issue 3: "The product smells faint, but the yield is low. Is it staying in the water?"

Diagnosis: The nitro group makes the thiol more acidic (lower pKa) than a standard benzyl mercaptan. Corrective Action:

• pH Adjustment: During extraction, ensure the aqueous layer is strongly acidic (pH < 2) . If the pH is neutral (pH 7), the nitro-benzyl thiolate might remain partially deprotonated and stay in the aqueous phase.

Critical Process Parameters (CPP)

Parameter	Recommended Range	Scientific Rationale
Thiourea Equivalents	1.05 – 1.2 eq	Sufficient to drive kinetics; avoids difficult removal of excess thiourea.
Hydrolysis pH	> 10 (Initial) < 2 (Workup)	High pH required to cleave the urea byproduct; low pH required to extract the free thiol.
Atmosphere	Nitrogen / Argon	Critical. Thiolates oxidize to disulfides in minutes under aerobic conditions.
Recovery Agent	TCEP or PPh₃	Selective reduction of disulfide byproducts without reducing the -NO₂ group.

Decision Tree for Troubleshooting

Use this logic flow to diagnose yield issues immediately.

Figure 2: Diagnostic workflow for low yield or purity. The "Red" path indicates irreversible chemical errors.

References & Authority

• Thiourea Method Standardization:

  • Source: "Convenient and robust one-pot synthesis of symmetrical and unsymmetrical benzyl thioethers from benzyl halides using thiourea."[2][3] Arkivoc, 2010.[3]

  • Relevance: Establishes the baseline stoichiometry (1.1 eq Thiourea) and hydrolysis conditions.

  • URL:[Link]

• Selective Reduction (TCEP):

  • Source: "Selective disulfide reduction for labeling and enhancement of Fab antibody fragments." NIH / PMC, 2016.

  • Relevance: Validates TCEP as a selective reducing agent that leaves other sensitive functionalities intact (unlike DTT or metals).

  • URL:[Link]

• General Benzyl Mercaptan Synthesis:

  • Source: "Preparation of benzyl mercaptan."[4] Organic Syntheses, Coll. Vol. 8.

  • Relevance: Provides the foundational experimental setup for isothiouronium salt isolation.

  • URL:[Link]

• Nitro Group Compatibility:

  • Source: "Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups." Calvin Digital Commons / J. Med. Chem.

  • Relevance: Highlights the sensitivity of nitro groups to various reducing conditions, reinforcing the need to avoid Zn/Fe when fixing disulfide issues.

  • URL:[Link]

Sources

• 1. reddit.com [reddit.com]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. arkat-usa.org [arkat-usa.org]
• 4. US4740623A - Method for preparation of benzyl mercaptan - Google Patents [patents.google.com]

Technical Support Center: A Guide to the Chemoselective Reduction of (4-Bromo-3-nitrophenyl)methanethiol

Document ID: TSC-RN-2026-0304

Last Updated: March 4, 2026

Welcome to the technical support center for the reduction of (4-bromo-3-nitrophenyl)methanethiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our goal is to help you navigate the challenges of this specific transformation to achieve high yields of the desired product, (3-amino-4-bromophenyl)methanethiol, while minimizing common side reactions.

The primary challenge in this synthesis is the chemoselective reduction of the nitro group in the presence of two other sensitive functionalities: an aryl bromide and a methanethiol. The choice of reducing agent and reaction conditions is therefore critical to success.[1][2]

Troubleshooting Guide

This section addresses specific issues you may encounter during the experiment in a direct question-and-answer format.

Question 1: My reaction yield is consistently low, and TLC analysis shows multiple spots, including unreacted starting material. What's going wrong?

Answer: Low yield and a complex reaction mixture point to two primary issues: incomplete reaction and the formation of side products. Let's break down the troubleshooting process.

Possible Cause 1: Incomplete Reaction This is often related to the activity of the reducing agent, poor solubility of the substrate, or suboptimal reaction conditions.[3]

• Reagent Quality: Metal-based reducing agents like iron (Fe) powder or stannous chloride (SnCl₂) can oxidize over time. Ensure you are using fresh, finely powdered metals.[3] Reagents like sodium dithionite can also decompose upon storage and should be fresh.[3][4]

• Solubility: (4-Bromo-3-nitrophenyl)methanethiol may have limited solubility in purely aqueous systems. Using a co-solvent system such as ethanol/water, ethyl acetate, or THF can significantly improve reaction rates.[3][5]

• Temperature: While many nitro reductions proceed at room temperature, some require heating to reflux to achieve a reasonable rate.[3] However, be aware that excessive heat can also promote side reactions. Monitor your reaction by TLC while gradually increasing the temperature if necessary.

Possible Cause 2: Formation of Side Products Your substrate contains three reducible or reactive sites. The wrong conditions can lead to several undesired products. The most common side reactions are disulfide formation and hydrodebromination.

Question 2: I'm observing a significant amount of a higher molecular weight byproduct, which I suspect is a disulfide dimer. How can I prevent this?

Answer: This is the most common side reaction for this substrate. The thiol (-SH) group is easily oxidized to a disulfide (-S-S-) linkage, especially under oxidative conditions or in the presence of air.

• Mechanism of Formation: The thiol can be oxidized by residual air in the reaction flask or by certain reducing agent intermediates. This results in the formation of 1,2-bis((4-bromo-3-nitrophenyl)methyl)disulfane (if it happens before reduction) or 1,2-bis((3-amino-4-bromophenyl)methyl)disulfane (if it happens after reduction).

• Solutions:

  • Inert Atmosphere: The most critical step is to rigorously deoxygenate your solvent and maintain the reaction under an inert atmosphere (Nitrogen or Argon) from start to finish.

  • Choice of Reductant: While catalytic hydrogenation is often clean, the thiol group can poison the catalyst (e.g., Pd/C).[6] Metal/acid systems are generally more tolerant. Stannous chloride (SnCl₂) in an alcoholic solvent is often a good choice as it is highly selective for the nitro group under controlled conditions.[7][8]

  • Workup Conditions: During the workup, avoid unnecessarily prolonged exposure to air when the product is in a basic solution, as the thiolate anion is even more susceptible to oxidation.

Question 3: My product analysis (NMR or MS) shows a loss of the bromine atom. How can I avoid hydrodebromination?

Answer: The carbon-bromine bond can be susceptible to cleavage (hydrodebromination) under certain reductive conditions, particularly with catalytic hydrogenation.

• Cause: Catalysts like Palladium on carbon (Pd/C) are known to cause dehalogenation of aryl halides, especially bromides and iodides.[2][9] While sometimes useful, in this case, it is an undesired side reaction.

• Solutions:

  • Avoid Aggressive Catalysts: Do not use standard Pd/C with hydrogen gas. While some specialized catalysts like sulfided platinum might offer better selectivity, they are not always readily available.[10] Raney Nickel is often a better choice than Pd/C to prevent dehalogenation, but catalyst poisoning by the thiol remains a risk.[2][9]

  • Use Metal/Acid Reductants: The most reliable way to preserve the bromo group is to use a stoichiometric metal reductant. Systems like Iron powder with ammonium chloride (Fe/NH₄Cl) in an ethanol/water mixture or Stannous chloride dihydrate (SnCl₂·2H₂O) in ethanol or ethyl acetate are highly effective and chemoselective for the nitro group, leaving the aryl bromide intact.[1][7][11]

Troubleshooting Decision Workflow

To systematically address issues, follow this logical flow:

Caption: Troubleshooting decision tree for the reduction of (4-Bromo-3-nitrophenyl)methanethiol.

Frequently Asked Questions (FAQs)

Q1: What are the best reducing agents for this transformation to ensure high chemoselectivity?

A1: The key is choosing a reagent that selectively reduces the nitro group while being compatible with the aryl bromide and the thiol. Catalytic hydrogenation is generally not recommended due to the high risk of dehalogenation and catalyst poisoning.[6] Metal-based systems are preferred.

Reducing System	Typical Solvent	Temp.	Pros	Cons
SnCl₂·2H₂O	Ethanol, Ethyl Acetate	Reflux	Excellent chemoselectivity for -NO₂.[7][8] Tolerates -Br and -SH well.	Workup requires basification to precipitate tin salts, which can be cumbersome.[7]
Fe / NH₄Cl	Ethanol / Water	Reflux	Inexpensive, robust, and highly selective.[11][12] Generally provides clean product.	Heterogeneous reaction requires vigorous stirring. Iron sludge can be difficult to filter.[11][13]
Na₂S₂O₄	Dichloromethane/Water, DMF/Water	35-50°C	Very mild and often highly selective.[14][15] Metal-free.	Reagent is unstable in solution.[4] May require a phase-transfer catalyst for optimal results.[15][16]

Recommendation: For lab-scale synthesis, SnCl₂·2H₂O is often the most reliable starting point due to its excellent and well-documented selectivity. For larger-scale or greener processes, Fe/NH₄Cl is a very strong alternative.[7][11]

Q2: How should I monitor the reaction's progress?

A2: Thin-Layer Chromatography (TLC) is the most effective method. Use a non-polar solvent system like Hexanes:Ethyl Acetate (e.g., 3:1 ratio). The starting material is significantly less polar than the resulting amine product. The product amine will have a much lower Rf value. You can visualize the spots using a UV lamp (254 nm) and also by staining with potassium permanganate or ninhydrin (which specifically stains primary amines). The reaction is complete when the starting material spot has completely disappeared.[13]

Q3: What does a typical experimental protocol using the recommended SnCl₂ method look like?

A3: The following is a detailed, step-by-step protocol for the reduction using stannous chloride dihydrate.

Protocol: Reduction using Stannous Chloride Dihydrate

Materials:

• (4-Bromo-3-nitrophenyl)methanethiol (1.0 eq)

• Stannous chloride dihydrate (SnCl₂·2H₂O) (4.0 - 5.0 eq)

• Anhydrous Ethanol (or Ethyl Acetate)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate (for extraction)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Celite®

Procedure:

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add (4-bromo-3-nitrophenyl)methanethiol (1.0 eq) and anhydrous ethanol.

• Inert Atmosphere: Purge the flask with nitrogen or argon for 5-10 minutes to remove oxygen.

• Reagent Addition: Add stannous chloride dihydrate (4-5 eq) to the solution in one portion.

• Reaction: Heat the mixture to reflux (approx. 78°C for ethanol). Maintain the inert atmosphere.

• Monitoring: Monitor the reaction progress by TLC every 30-60 minutes until the starting material is completely consumed.

• Cooling & Quenching: Once complete, cool the reaction mixture to room temperature. Carefully pour the mixture over crushed ice.

• Workup: Slowly add saturated sodium bicarbonate solution with vigorous stirring until the pH of the aqueous layer is ~8. A thick, white precipitate of tin salts will form.

• Filtration: Filter the entire mixture through a pad of Celite® to remove the tin salts. Wash the filter cake thoroughly with ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel. Extract the aqueous layer two more times with ethyl acetate.

• Drying & Concentration: Combine all organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude (3-amino-4-bromophenyl)methanethiol.

• Purification: The crude product can be purified by column chromatography on silica gel if necessary.

Caption: General experimental workflow for SnCl₂ reduction.

References

• BenchChem. (n.d.). Technical Support Center: Troubleshooting Incomplete Reduction of Nitro Groups to Amines.
• BenchChem. (n.d.). Selective reduction of nitro group without affecting other functional groups.
• WordPress. (2026, February 13). Stoichiometric Reduction with Low Valent Sulfur (sulfide/dithionite).
• BenchChem. (n.d.). Application Notes and Protocols for the Reduction of Nitro Groups to Amines.
• Scribd. (n.d.). Sodium Dithionite Reduction of Nitroarenes.
• PMC - NIH. (n.d.). Reductive Ligation Mediated One-Step Disulfide Formation of S-Nitrosothiols.

• ChemSpider Synthetic Pages. (2012, February 13). Reduction of nitro arene by Fe/ammonium chloride. Retrieved March 4, 2026, from [Link]

• BenchChem. (n.d.). Technical Support Center: Troubleshooting Incomplete Reduction of Nitro Groups to Amines.
• BenchChem. (n.d.). Application Note: Selective Reduction of the Nitro Group in 4-Bromo-2,3-dimethyl-6-nitrophenol.
• Common Organic Chemistry. (n.d.). Nitro Reduction - Iron (Fe).
• Sciencemadness Discussion Board. (2022, June 2). mechanism of sodium dithionite aromatic nitro reduction?

• ACS Publications. (2016, July 21). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. Retrieved March 4, 2026, from [Link]

• Reddit. (2020, July 14). Reduction of aryl-nitro group in presence of disulfide bond. Retrieved March 4, 2026, from [Link]

• ResearchGate. (2013, June 15). Fast and effective reduction of nitroarenes by sodium dithionite under PTC conditions: Application in solid-phase synthesis. Retrieved March 4, 2026, from [Link]

• ECHEMI. (n.d.). Iron powder reduction nitro.
• BenchChem. (n.d.). Technical Support Center: Optimizing Sodium Dithionite Reductions.

• PMC. (n.d.). Chemoselective Nitro Group Reduction and Reductive Dechlorination Initiate Degradation of 2-Chloro-5-Nitrophenol by Ralstonia eutropha JMP134. Retrieved March 4, 2026, from [Link]

• PMC. (2024, June 3). Facile and efficient transformation of thiols to disulfides via a radical pathway with N-anomeric amide. Retrieved March 4, 2026, from [Link]

• WordPress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Sn2+ reduction.

• Semantic Scholar. (1992, December 1). Iron-Ammonium Chloride - A Convenient and Inexpensive Reductant. Retrieved March 4, 2026, from [Link]

• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). Displacement of aromatic nitro groups by anionic sulfur nucleophiles: reactivity of aryl disulfide and thiolate ions towards dinitrobenzenes in N,N-dimethylacetamide. Retrieved March 4, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved March 4, 2026, from [Link]

• SciSpace. (n.d.). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. Retrieved March 4, 2026, from [Link]

• Common Conditions. (n.d.). Nitro Reduction.

• PubMed. (2002, November 29). Stannous chloride-mediated reductive cyclization-rearrangement of nitroarenyl ketones. Retrieved March 4, 2026, from [Link]

• Digital Commons @ NJIT. (n.d.). The reduction of aromatic nitro compounds with anhydrous stannous chloride. Retrieved March 4, 2026, from [Link]

• Semantic Scholar. (n.d.). Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium. Retrieved March 4, 2026, from [Link]

• Reddit. (2024, March 16). How to minimize side products of this reaction. Retrieved March 4, 2026, from [Link]

• ResearchGate. (2018, April 24). Which one is the best procedure for the reduction of aromatic nitro compounds? Retrieved March 4, 2026, from [Link]

• ChemRxiv. (n.d.). Redox-Click Chemistry for Disulfide Formation from Thiols. Retrieved March 4, 2026, from [Link]

• Master Organic Chemistry. (2018, October 8). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Retrieved March 4, 2026, from [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved March 4, 2026, from [Link]

• BenchChem. (n.d.). Common side reactions in the bromination of 3-nitroacetophenone.

• AIR Unimi. (n.d.). REDUCTION OF NITRO COMPOUNDS USING 3d- NON-NOBLE METAL CATALYSTS. Retrieved March 4, 2026, from [Link]

• David Publishing. (2018). Reduction of Nitro Compounds, Through different Reaction Conditions (Combinatory Chemistry). Retrieved March 4, 2026, from [Link]

• Google Patents. (n.d.). US3461168A - Synthesis of bromothiophenols.

• MDPI. (2023, September 8). The Competition between 4-Nitrophenol Reduction and BH 4 − Hydrolysis on Metal Nanoparticle Catalysts. Retrieved March 4, 2026, from [Link]

• SciSpace. (n.d.). Organic reaction in water. Part 3¹: diastereoselectivity in Michael additions of thiophenol to nitro olefins in aqueous media. Retrieved March 4, 2026, from [Link]

Sources

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• 5. commonorganicchemistry.com [commonorganicchemistry.com]
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• 7. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 10. pubs.acs.org [pubs.acs.org]
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• 16. scribd.com [scribd.com]

Troubleshooting low reactivity of bromine in (4-Bromo-3-nitrophenyl)methanethiol

Welcome to the technical support center for (4-Bromo-3-nitrophenyl)methanethiol. This guide is designed for researchers, scientists, and drug development professionals to address common challenges, particularly the frequently observed low reactivity of the thiol group in this molecule. We will explore the underlying chemical principles governing its reactivity and provide actionable troubleshooting strategies and detailed protocols to ensure the success of your experiments.

Introduction: Understanding the Reactivity Profile

The reactivity of (4-Bromo-3-nitrophenyl)methanethiol is a direct consequence of its unique electronic structure. The thiol group (-SH) is the primary site for nucleophilic reactions, but its efficacy is modulated by the powerful electron-withdrawing effects of the substituents on the aromatic ring.

• Nitro Group (-NO₂): As a potent electron-withdrawing group, the nitro substituent significantly reduces electron density across the aromatic ring through both inductive and resonance effects.[1]

• Bromo Group (-Br): The bromine atom also withdraws electron density via its inductive effect.[2]

These combined effects have a dual impact on the benzylic thiol:

• Increased Acidity: The electron-withdrawing groups stabilize the conjugate base (the thiolate anion, -S⁻) after deprotonation. This makes the thiol proton more acidic (i.e., lowers its pKa) compared to unsubstituted benzyl mercaptan.[3][4]

• Decreased Nucleophilicity: Paradoxically, the very factors that stabilize the thiolate anion also make it a weaker nucleophile. The negative charge on the sulfur is delocalized and less available to attack an electrophile. It is a well-observed chemical principle that increased acidity of the parent thiol can often correlate with decreased nucleophilicity of the resulting thiolate.[5][6]

This decreased nucleophilicity of the thiolate is the primary reason researchers experience sluggish or incomplete reactions with this reagent.

Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format.

Q1: My S-alkylation or S-arylation reaction is sluggish, stalls, or results in a low yield. What's going wrong?

This is the most common issue reported and is almost always linked to the intrinsically low nucleophilicity of the thiolate derived from (4-Bromo-3-nitrophenyl)methanethiol.

Potential Causes & Recommended Solutions

Potential Cause	Explanation & Recommended Solutions
Incomplete Deprotonation	The increased acidity of the thiol does not guarantee complete deprotonation with mild bases. Weak bases like triethylamine (Et₃N) or even potassium carbonate (K₂CO₃) may establish an unfavorable equilibrium, leaving a significant portion of the unreactive neutral thiol in solution. Solutions: • Use a Stronger, Non-Nucleophilic Base: Employ a base with a pKa significantly higher than that of the thiol to ensure irreversible and complete deprotonation. Sodium hydride (NaH) is an excellent choice as it forms the sodium thiolate and hydrogen gas, driving the reaction to completion. Other suitable options include potassium tert-butoxide (KOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS).
Inappropriate Solvent Choice	The choice of solvent critically affects the reactivity of the thiolate nucleophile. Protic solvents (e.g., ethanol, methanol) can form hydrogen bonds with the thiolate anion, creating a solvent cage that sterically hinders its approach to the electrophile and dampens its nucleophilicity. Solutions: • Switch to a Polar Aprotic Solvent: Solvents like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or Tetrahydrofuran (THF) are ideal.[7] They effectively solvate the counter-ion (e.g., Na⁺) but do not strongly solvate the thiolate anion, leaving it "naked" and highly reactive.
Insufficient Reaction Temperature	Given the low intrinsic reactivity, standard room temperature conditions may be insufficient to overcome the activation energy barrier of the reaction. Solutions: • Increase the Temperature: Gently heating the reaction mixture (e.g., to 50-80 °C) can significantly increase the reaction rate. Monitor the reaction by TLC or LC-MS to avoid potential decomposition at higher temperatures.
Poor Electrophile	The rate of an Sₙ2 reaction is dependent on both the nucleophile and the electrophile. A poor leaving group on your alkylating or arylating agent will result in a slow reaction. Solutions: • Improve the Leaving Group: For alkylations, the reactivity order is R-I > R-Br > R-Cl. If using an alkyl chloride, consider converting it to the corresponding iodide in situ using a catalytic amount of sodium iodide (Finkelstein reaction). • Activate Aryl Halides: For S-arylations (SₙAr reactions), ensure the aryl halide is sufficiently activated with electron-withdrawing groups (e.g., -NO₂, -CN) at the ortho or para positions relative to the leaving group.[8][9]

Q2: I'm observing significant disulfide formation as a major side product. How can I prevent this?

Thiols are susceptible to oxidation, which dimerizes them into disulfides (R-S-S-R). This process is often catalyzed by trace metals or ambient oxygen, especially under basic conditions.[10][11]

Potential Causes & Recommended Solutions

Potential Cause	Explanation & Recommended Solutions
Presence of Oxygen	The thiolate anion is particularly prone to oxidation by molecular oxygen. This is a common issue when reactions are run for extended periods under basic conditions. Solutions: • Degas Solvents: Before use, thoroughly degas your reaction solvent by bubbling an inert gas (N₂ or Ar) through it for 15-30 minutes. • Maintain an Inert Atmosphere: Run the reaction under a positive pressure of nitrogen or argon from start to finish. This includes the addition of all reagents.
Trace Metal Contamination	Trace amounts of metal ions (e.g., Cu²⁺, Fe³⁺) can catalytically promote the oxidation of thiols.[10] These can be introduced from glassware, reagents, or spatulas. Solutions: • Use High-Purity Reagents and Solvents: Ensure all materials are of appropriate analytical grade. • Consider a Chelating Agent: In sensitive applications, adding a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester catalytic metal ions.

Frequently Asked Questions (FAQs)

Q1: Why is this compound so much less reactive than simple benzyl mercaptan? The key difference lies in the electronic effects of the ring substituents. Benzyl mercaptan lacks the strong electron-withdrawing nitro and bromo groups. As a result, its corresponding thiolate is a stronger base and a more potent nucleophile, as its negative charge is more localized on the sulfur atom. The substituents on (4-Bromo-3-nitrophenyl)methanethiol stabilize this negative charge, making the thiolate less motivated to share its electrons, thus reducing its nucleophilicity.[5][6]

Q2: What is the estimated pKa of the thiol group? While an experimentally determined value is not readily available in the literature, we can make an educated estimate. The pKa of a typical aliphatic thiol is around 10-11.[12] The pKa of thiophenol is around 6.6. Given the strong inductive withdrawing effect of the nitro and bromo groups, the pKa of (4-Bromo-3-nitrophenyl)methanethiol is expected to be significantly lower than a standard aliphatic thiol, likely falling in the range of 6-8, making it considerably more acidic.

Q3: How does the meta position of the nitro group affect the thiol's reactivity? The nitro group's powerful resonance-withdrawing (-R) effect is most pronounced when it is ortho or para to a developing negative charge.[8] Since the -CH₂SH group is not directly conjugated with the ring, the nitro group's influence on the thiol is primarily through its strong inductive effect (-I), which is transmitted through the sigma bonds. This effect is still very significant in increasing the thiol's acidity.

Q4: Could a nucleophile react with the bromo group on the ring instead of the thiol reacting? This refers to a Nucleophilic Aromatic Substitution (SₙAr) reaction. For an SₙAr reaction to be efficient, a strong electron-withdrawing group must be positioned ortho or para to the leaving group (in this case, bromine) to stabilize the negatively charged Meisenheimer intermediate.[9][13] In this molecule, the nitro group is meta to the bromine. This positioning offers minimal resonance stabilization for an SₙAr reaction at that carbon.[14] Therefore, under typical conditions for S-alkylation, reaction at the bromine is highly unlikely and the thiol chemistry will dominate.

Q5: What are the best practices for storing (4-Bromo-3-nitrophenyl)methanethiol? To minimize oxidative dimerization to the disulfide, the compound should be stored under an inert atmosphere (argon or nitrogen) in a tightly sealed container. Refrigeration is recommended to slow down any potential decomposition pathways. Avoid storing it in the presence of bases or metals.

Experimental Protocols & Visualizations

Protocol 1: General Procedure for S-Alkylation

This protocol provides a robust starting point for reacting (4-Bromo-3-nitrophenyl)methanethiol with a primary alkyl bromide.

Materials:

• (4-Bromo-3-nitrophenyl)methanethiol (1.0 eq)

• Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq)

• Alkyl Bromide (1.1 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Ethyl Acetate

• Brine

Procedure:

• Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add the sodium hydride (1.2 eq).

• Thiolate Formation: Wash the NaH with anhydrous hexanes (2x) to remove the mineral oil, then carefully place the flask under a positive pressure of nitrogen. Add anhydrous DMF via syringe to create a slurry.

• Cool the slurry to 0 °C in an ice bath.

• Dissolve (4-Bromo-3-nitrophenyl)methanethiol (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the stirred NaH suspension over 15 minutes.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30 minutes. Hydrogen gas evolution should be observed.

• Alkylation: Cool the resulting thiolate solution back to 0 °C. Add the alkyl bromide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. The reaction progress should be monitored by TLC or LC-MS. If the reaction is sluggish, heat the mixture to 50 °C.

• Work-up: Once the starting material is consumed, cool the reaction to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous NH₄Cl.

• Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water.

• Separate the layers. Wash the organic layer with water (2x) and then with brine (1x).

• Purification: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude thioether can be purified by flash column chromatography on silica gel.

Diagrams

Caption: Electronic effects influencing thiol reactivity.

Caption: A logical workflow for troubleshooting low reactivity.

References

• Ferrer-Sueta, G., & Radi, R. (2011). Factors Affecting Protein Thiol Reactivity and Specificity in Peroxide Reduction. Accounts of Chemical Research, 44(4), 275–284. [Link]

• Ferrer-Sueta, G., & Radi, R. (2011). Factors affecting protein thiol reactivity and specificity in peroxide reduction. PubMed. [Link]

• Ferrer-Sueta, G., & Radi, R. (2011). Factors Affecting Protein Thiol Reactivity and Specificity in Peroxide Reduction. Accounts of Chemical Research.

• Shaalaa.com. (2025, October 6). How can we enhance the reactivity of aryl halides? Chemistry Questions & Answers. [Link]

• Wilson, J. (2023, June 29). The Science of Thiols in Wine. SevenFifty Daily. [Link]

• Chemistry LibreTexts. (2021, December 15). Structural Effects on Acidity and Basicity. [Link]

• Chemistry LibreTexts. (2024, September 30). Thiols and Sulfides. [Link]

• Quora. (2018, October 20). What will be the effects of the presence of the nitro group or hydroxyl group on benzene further substitution of the ring? [Link]

• Kama, T., & Yoshimura, T. (2020). A Walk through Recent Nitro Chemistry Advances. Molecules, 25(16), 3631. [Link]

• Reddit. (2020, May 11). Acidity and Electron Donating/Withdrawing Groups. r/OrganicChemistry. [Link]

• Vedantu. (n.d.). What is the effect of aElectron withdrawing groups class 12 chemistry CBSE. [Link]

• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution. [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr. In Organic Chemistry II. [Link]

• The Organic Chemistry Tutor. (2017, January 14). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate [Video]. YouTube. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 9. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
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• 13. m.youtube.com [m.youtube.com]
• 14. shaalaa.com [shaalaa.com]

Removing disulfide impurities from (4-Bromo-3-nitrophenyl)methanethiol samples

This technical support guide is designed for researchers, scientists, and drug development professionals who are working with (4-Bromo-3-nitrophenyl)methanethiol and may encounter disulfide impurities in their samples. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the purification of your target compound.

Introduction

(4-Bromo-3-nitrophenyl)methanethiol is a valuable reagent in various synthetic applications. However, like many thiols, it is susceptible to oxidation, leading to the formation of the corresponding disulfide, bis(4-bromo-3-nitrobenzyl) disulfide. This impurity can interfere with subsequent reactions and compromise the integrity of your research. This guide provides practical solutions for the removal of this disulfide impurity, ensuring a high-purity thiol for your experimental needs.

Troubleshooting Guide

This section addresses common issues encountered during the removal of disulfide impurities from (4-Bromo-3-nitrophenyl)methanethiol samples.

Problem 1: Incomplete Reduction of the Disulfide

Observation: TLC or HPLC analysis of the reaction mixture after reduction still shows a significant amount of the starting disulfide.

Possible Cause	Recommended Solution & Scientific Rationale
Insufficient Reducing Agent	Increase the molar excess of the reducing agent (e.g., NaBH₄, TCEP, DTT). A 2-5 fold molar excess is a good starting point. The stoichiometry is critical to drive the equilibrium of the reduction reaction towards the thiol product.
Low Reaction Temperature	While some reductions proceed at room temperature, increasing the temperature to 40-50 °C may be necessary to overcome the activation energy of the disulfide bond cleavage. Monitor the reaction for potential side reactions at elevated temperatures.
Inappropriate Solvent	The choice of solvent is crucial for both the solubility of the reactants and the efficacy of the reducing agent. For NaBH₄ reductions, a mixture of a polar aprotic solvent like THF or Dioxane with a protic solvent like methanol or ethanol is often effective.[1] TCEP and DTT are generally soluble in aqueous buffers and some organic solvents.[2]
Short Reaction Time	Monitor the reaction progress by TLC or HPLC at regular intervals (e.g., every 30 minutes). Some reductions may require several hours to reach completion.
Deactivated Reducing Agent	Sodium borohydride can decompose in the presence of moisture or acidic conditions. Use freshly opened or properly stored NaBH₄. DTT solutions are also prone to oxidation and should be prepared fresh. TCEP is generally more stable to air oxidation.[2]

Problem 2: Difficulty in Isolating the Pure Thiol After Reduction

Observation: The work-up procedure leads to low yields or re-oxidation of the thiol.

Possible Cause	Recommended Solution & Scientific Rationale
Re-oxidation During Work-up	Exposure of the thiol to air, especially under basic conditions, can lead to rapid re-formation of the disulfide. Work-up should be performed promptly after the reaction is complete. Use degassed solvents and consider performing the work-up under an inert atmosphere (N₂ or Ar). Acidifying the aqueous layer during extraction can help to protonate the thiolate, making it less susceptible to oxidation.
Emulsion Formation During Extraction	The presence of salts or other byproducts can lead to the formation of emulsions. Adding a small amount of brine (saturated NaCl solution) can help to break up emulsions.
Co-elution During Column Chromatography	The thiol and disulfide may have similar polarities, making separation by column chromatography challenging. Use a less polar solvent system to increase the separation on the silica gel. A gradient elution from a non-polar solvent (e.g., hexanes) to a slightly more polar solvent (e.g., ethyl acetate/hexanes mixture) can improve resolution.[3][4]
Product Loss on Silica Gel	Thiols can sometimes interact strongly with the acidic silica gel, leading to tailing or decomposition. To mitigate this, a small amount of a non-polar solvent like toluene can be added to the eluent to improve elution, or a less acidic stationary phase like alumina can be used.[4]

Frequently Asked Questions (FAQs)

Q1: How can I tell if my (4-Bromo-3-nitrophenyl)methanethiol sample contains the disulfide impurity?

A1: The most common methods for detecting the disulfide impurity are Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC). On a TLC plate, the thiol and disulfide will typically have different Rf values.[5][6][7][8] The disulfide is generally less polar and will have a higher Rf value than the more polar thiol. HPLC analysis will show two distinct peaks for the thiol and the disulfide. Mass spectrometry can also be used to identify the molecular ions of both species.[9][10][11][12]

Q2: What is the best reducing agent to use for converting the disulfide back to the thiol?

A2: The choice of reducing agent depends on the scale of your reaction and the compatibility with your downstream applications.

• Sodium borohydride (NaBH₄): A cost-effective and powerful reducing agent suitable for many organic solvents.[1][13][14][15][16] It is often used in a mixture of THF and methanol.

• Tris(2-carboxyethyl)phosphine (TCEP): An odorless and highly selective reducing agent that is effective over a wide pH range and is more resistant to air oxidation than DTT.[2]

• Dithiothreitol (DTT): A common water-soluble reducing agent, often used in biochemical applications. Solutions of DTT should be prepared fresh as it is prone to oxidation.

Q3: How can I prevent the formation of disulfide impurities during storage?

A3: To minimize oxidation, store (4-Bromo-3-nitrophenyl)methanethiol under an inert atmosphere (nitrogen or argon) in a tightly sealed container. Storing the compound at low temperatures (e.g., in a refrigerator or freezer) can also slow down the rate of oxidation. If the compound is a solid, blanketing the container with an inert gas before sealing is recommended. For solutions, using degassed solvents is advisable.

Q4: Can I use the crude thiol directly after reduction without purification?

A4: This depends on the requirements of your subsequent reaction. If the byproducts of the reduction (e.g., borate salts from NaBH₄ or oxidized TCEP/DTT) and any remaining excess reducing agent do not interfere with the next step, it may be possible to use the crude product. However, for most applications, purification by extraction and/or column chromatography is recommended to ensure high purity and reproducible results.

Experimental Protocols

Protocol 1: Reduction of bis(4-bromo-3-nitrobenzyl) disulfide using Sodium Borohydride

This protocol describes a general procedure for the reduction of the disulfide impurity to the desired thiol using sodium borohydride.

Workflow for Disulfide Reduction using NaBH₄

Caption: Workflow for the reduction of bis(4-bromo-3-nitrobenzyl) disulfide.

Materials:

• (4-Bromo-3-nitrophenyl)methanethiol sample containing disulfide impurity

• Sodium borohydride (NaBH₄)

• Tetrahydrofuran (THF), anhydrous

• Methanol (MeOH), anhydrous

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for eluent

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the crude (4-Bromo-3-nitrophenyl)methanethiol (1.0 eq) in anhydrous THF (10 mL per gram of substrate).

• Cool the solution to 0 °C in an ice bath.

• Slowly add anhydrous methanol (2 mL per gram of substrate).

• Reduction: To the stirred solution, add sodium borohydride (2.0-3.0 eq) portion-wise, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-3 hours.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 9:1 Hexanes:Ethyl Acetate eluent). The thiol product should have a lower Rf than the disulfide starting material.

• Work-up: Once the reaction is complete (as indicated by the disappearance of the disulfide spot on TLC), cool the mixture back to 0 °C and slowly quench the excess NaBH₄ by adding 1 M HCl until the effervescence ceases and the solution is acidic (pH ~2-3).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with water (2 x 20 mL) and then with brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude thiol.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate (e.g., starting with 100% hexanes and gradually increasing the polarity to 95:5 or 9:1 hexanes:ethyl acetate).

• Characterization: Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure. Characterize the purified (4-Bromo-3-nitrophenyl)methanethiol by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.[17][18][19][20][21]

Protocol 2: Analytical Monitoring by Thin Layer Chromatography (TLC)

Materials:

• TLC plates (silica gel 60 F₂₅₄)

• Developing chamber

• Eluent (e.g., 9:1 Hexanes:Ethyl Acetate)

• Capillary spotters

• UV lamp (254 nm)

• Iodine chamber or potassium permanganate stain (optional)

Procedure:

• Sample Preparation: Dissolve a small amount of the crude reaction mixture and the starting material (for comparison) in a volatile solvent like ethyl acetate or dichloromethane.

• Spotting: Using a capillary spotter, apply a small spot of each solution onto the baseline of the TLC plate.

• Development: Place the TLC plate in a developing chamber containing the eluent, ensuring the solvent level is below the baseline. Cover the chamber and allow the solvent to ascend the plate.[5][6][7]

• Visualization: Once the solvent front is near the top of the plate, remove the plate and mark the solvent front with a pencil. Allow the plate to dry. Visualize the spots under a UV lamp.[6] The disulfide, being less polar, will typically have a higher Rf value than the thiol. If the spots are not UV-active, they can be visualized using an iodine chamber or a suitable stain.[5][6]

Data Interpretation

Expected Analytical Data for (4-Bromo-3-nitrophenyl)methanethiol:

• ¹H NMR (CDCl₃):

  • Aromatic protons will appear as multiplets or doublets in the range of δ 7.5-8.2 ppm.

  • The methylene protons (-CH₂SH) will likely appear as a doublet around δ 3.8-4.2 ppm, coupled to the thiol proton.

  • The thiol proton (-SH) will appear as a triplet (or a broad singlet) around δ 1.8-2.5 ppm. The coupling may not always be resolved.

• ¹³C NMR (CDCl₃):

  • Aromatic carbons will appear in the range of δ 120-150 ppm.

  • The methylene carbon (-CH₂SH) will appear around δ 25-35 ppm.

• Mass Spectrometry (EI or ESI):

  • The mass spectrum will show a molecular ion peak [M]⁺ corresponding to the molecular weight of the thiol (C₇H₆BrNO₂S). A characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) will be observed for the molecular ion and any bromine-containing fragments.[12]

  • The disulfide will have a molecular ion peak corresponding to its molecular weight (C₁₄H₁₀Br₂N₂O₄S₂), also showing the characteristic bromine isotopic pattern.

References

• † 1H-NMR and 13C-NMR Spectra. (n.d.).
• Thin Layer Chrom
• Thin Layer Chromatography. (n.d.). University of Minnesota.
• Thin Layer Chromatography. (n.d.). Amrita Vishwa Vidyapeetham.
• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.
• Understanding the Desulphurization Process in an Ionic Porous Aromatic Framework - Supporting Information. (n.d.). Royal Society of Chemistry.
• A Stable and Sensitive TLC-Spray for Thiols, Disulfides and Thioesters. (2024, May 11).
• 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. (n.d.). The Royal Society of Chemistry.
• TLC-Thin Layer Chromatography. (2024, February 24). OperaChem.
• Direct mass spectrometric characterization of disulfide linkages. (n.d.). PMC.
• Mass Spectrometry. (n.d.).
• Reductions Using LiCl/NaBH4: A Rapid and Efficient Cleavage of Organic Disulfides to Mercaptans | Request PDF. (2010, October).
• Records of Natural Products-SI. (n.d.).
• Stahl, C. R., & Siggia, S. (n.d.). Determination of Organic Disulfides by Reduction with Sodium Borohydride.
• Sodium Borohydride (NaBH4) Reduction. (n.d.). Organic Synthesis.
• Separation of 4-Bromo-3-nitrobiphenyl on Newcrom R1 HPLC column. (n.d.). SIELC Technologies.
• reduction of disulfide to sulfhydryl by NaBH4. (n.d.). ECHEMI.
• Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. (2021, November 16). MDPI.
• Dutta, P. K. (2000). Synthesis of nitro-substituted aromatic polysulfide from bis( 4-chloro-3- nitrophenyl) sulfone and sodium sulfide by activated nucleophilic displacement polymerization. Indian Journal of Chemical Technology, 7, 61-63.
• Disulfide Mapping Using Accurate-Mass ETD and MS. (n.d.). ThermoFisher.
• Systematic investigations on the reduction of 4-aryl-4-oxoesters to 1-aryl-1,4-butanediols with methanolic sodium borohydride. (2010, September 2). PMC.
• Nitration of Phenol and Purification by Column Chrom
• Mass spectrometry in studies of protein thiol chemistry and signaling: Opportunities and cave
• A Comparative Guide to the Mass Spectrometry Analysis of 4-Bromo-N-phenylbenzenesulfonamide and its Reaction Products. (n.d.). Benchchem.
• Technical Support Center: Purification of 4-Bromo-3-iodophenol Reaction Products. (n.d.). Benchchem.
• A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (2024, October 2). MDPI.
• Method for purifying a bromine compound. (n.d.).
• Bis(4-methoxyphenyl)
• A new synthesis of Tyrian purple (6,6'-dibromoindigo) and its corresponding sulfonate salts. (2026, January 21). Beilstein Archives.

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Technical Support Center: Catalyst Optimization for (4-Bromo-3-nitrophenyl)methanethiol

Status: Active Ticket ID: CHEM-SUP-8821 Subject: Troubleshooting Pd-Catalyzed Cross-Coupling of Thiol-Functionalized Aryl Halides Assigned Specialist: Senior Application Scientist, Catalysis Group

Executive Summary & Core Challenge

You are attempting to perform a cross-coupling reaction (likely Suzuki-Miyaura or Buchwald-Hartwig) on (4-Bromo-3-nitrophenyl)methanethiol .

The Problem: Your reaction is likely stalling or requiring excessive catalyst loading (>5 mol%) due to two synergistic failure modes:

• Catalyst Poisoning (Primary): The free thiol (-CH₂SH) is a potent catalyst poison. Sulfur binds to Palladium (Pd) with high affinity, displacing phosphine ligands and forming resting states (Pd-thiolates) that prevent the oxidative addition of the aryl bromide.

• Steric/Electronic Deactivation (Secondary): The nitro group (-NO₂) at the ortho position (C3) to the bromide (C4) creates steric hindrance, making oxidative addition slower than in unhindered systems.

The Solution: To optimize (lower) catalyst loading, you must prevent the thiol from binding to the metal center. This guide outlines the Protection-First Strategy and the Robust-Catalyst Strategy .

Mechanism of Failure: Why Standard Protocols Fail

Before optimizing loading, you must understand the deactivation pathway. Standard Pd(PPh₃)₄ or Pd(OAc)₂ protocols fail because the thiol acts as a "sink" for the active catalyst.

Figure 1: The competition between the desired oxidative addition and the fatal thiol coordination. Free thiols sequester Pd(0), halting the cycle.

Optimization Strategies

To reduce catalyst load from 5-10 mol% down to <1 mol%, select one of the following workflows.

Strategy A: The "Protection-First" Approach (Recommended)

Best for: High yields, lowest catalyst cost, standard ligands.

Mask the thiol to prevent Pd binding.

• Disulfide Switch: Oxidize your starting material to the disulfide dimer Bis(4-bromo-3-nitrobenzyl)disulfide .

  • Why: Disulfides are far less coordinating to Pd than free thiols.

  • Post-Reaction: The disulfide can be cleaved back to the thiol using Zn/HCl or DTT after the coupling is finished.

• Trityl/Acetate Protection: Protect -SH with a Trityl (Trt) or Acetyl (Ac) group.

  • Note: Acetyl groups can sometimes migrate or be cleaved by the base used in Suzuki coupling (e.g., K₂CO₃). Trityl is more robust.

Strategy B: The "Robust Catalyst" Approach

Best for: High-throughput, avoiding extra protection steps.

If you must couple the free thiol, you need a catalyst with a ligand that binds Pd stronger than the sulfur does.

Component	Recommendation	Rationale
Precatalyst	Pd-PEPPSI-IPr or XPhos Pd G4	NHC ligands (PEPPSI) and Buchwald dialkylbiaryl phosphines (XPhos) are bulky and electron-rich, resisting displacement by sulfur.
Base	K₃PO₄ or Cs₂CO₃	Weaker bases may not be sufficient. Anhydrous conditions often help prevent hydrolysis of the catalyst.
Loading	Start at 2 mol%	Do not attempt 0.1 mol% with free thiols. The "tax" for free sulfur is higher loading.

Experimental Protocol: Catalyst Loading Screen

Use this protocol to determine the Minimum Effective Loading (MEL).

Scope: Cross-coupling of (4-Bromo-3-nitrophenyl)methanethiol (protected as disulfide) with Phenylboronic Acid.

Reagents:

• Substrate: Bis(4-bromo-3-nitrobenzyl)disulfide (1.0 equiv)

• Boronic Acid: Phenylboronic acid (2.5 equiv - excess for dimer)

• Base: K₂CO₃ (4.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1) degassed.[1]

Workflow:

• Preparation: Prepare a stock solution of the substrate and internal standard (e.g., 1,3,5-trimethoxybenzene) in the solvent.

• Dosing: Aliquot into 4 reaction vials.

• Catalyst Addition: Add Pd(dppf)Cl₂·DCM or Pd-PEPPSI-IPr at the following loads:

  • Vial A: 2.0 mol%

  • Vial B: 1.0 mol%

  • Vial C: 0.5 mol%

  • Vial D: 0.1 mol%

• Reaction: Heat to 80°C for 4 hours.

• Analysis: Sample 50 µL, dilute in MeCN, filter, and analyze by HPLC/UPLC.

  • Success Metric: >95% conversion with <5% dehalogenation (side reaction).

Figure 2: Decision tree for selecting the correct catalyst screening range based on substrate protection status.

Troubleshooting & FAQs

Q: My reaction turns black immediately and yields are low. What is happening? A: This is "Pd Black" formation. The catalyst is aggregating because the ligand has dissociated, likely displaced by the thiol or due to thermal instability.

• Fix: Switch to a precatalyst like XPhos Pd G4 which activates only in the catalytic cycle, or increase the ligand:metal ratio to 2:1.

Q: Can I use the free thiol if I add Copper (CuI)? A: This is a "Liebeskind-Srogl" type approach. While Cu(I) can scavenge thiols (forming Cu-thiolates), it often shuts down Suzuki coupling by sequestering the base or the boronic acid. We recommend protection over additives.

Q: The nitro group is reducing to an amine.[2] Why? A: If you are using an alcohol solvent (methanol/ethanol) or formate source, Pd can catalyze the reduction of -NO₂ to -NH₂.

• Fix: Use non-protic solvents like Toluene , Dioxane , or DMF . Ensure your atmosphere is strictly inert (Argon/Nitrogen).

Q: I see the product, but the thiol is gone (desulfurization). A: Reductive desulfurization (C-S bond cleavage) is a known side reaction with Raney Nickel, but can occur with Pd under forcing conditions.

• Fix: Lower the temperature (try 60°C) and reduce reaction time. Ensure no hydride sources (like NaBH₄ or excessive boronate decomposition) are present.

References

• Thiol Poisoning Mechanism

  • Mechanisms of Catalyst Poisoning in Palladium-C

  • Source: (Contextual grounding on Pd deactivation).

• Protection Strategies

  • Practical Thiol Surrogates and Protective Groups for Arylthiols for Suzuki−Miyaura Conditions.

  • Source:

• Catalyst Selection for Difficult Substrates

  • Pd-PEPPSI-IPr: A Highly Active C

  • Source:

• Ortho-Substituted Aryl Halides

  • Buchwald-Hartwig Amination of 2-Bromo-3'-nitroacetophenone (Analogous Sterics).[3]

  • Source:

Disclaimer: This guide is for research purposes. Always consult SDS and perform a safety risk assessment before handling nitro-aromatics and palladium catalysts.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Selective and sustainable nitro reduction and reductive N -alkylation using a recyclable V 2 O 5 /TiO 2 catalyst for amine synthesis - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00711A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Validation & Comparative

A Comparative Guide to the 1H NMR Spectrum of (4-Bromo-3-nitrophenyl)methanethiol: A Predictive and Analog-Based Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and organic synthesis, the unambiguous structural elucidation of novel molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, remains the cornerstone of this analytical process. This guide provides an in-depth analysis of the 1H NMR spectrum of (4-Bromo-3-nitrophenyl)methanethiol, a compound of interest in medicinal chemistry and materials science. Given the absence of a publicly available, fully analyzed spectrum for this specific molecule, this guide employs a predictive approach grounded in fundamental NMR principles and a comparative analysis with structurally analogous compounds. This methodology not only offers a reliable interpretation of the expected spectrum but also serves as a framework for analyzing similarly substituted aromatic systems.

Predicted 1H NMR Spectrum of (4-Bromo-3-nitrophenyl)methanethiol

The structure of (4-Bromo-3-nitrophenyl)methanethiol dictates a specific set of signals in its 1H NMR spectrum. The aromatic region will feature three distinct protons, while the aliphatic region will show a signal for the methylene (-CH2SH) protons. The chemical shifts of these protons are influenced by the electronic effects of the substituents on the benzene ring: the bromine atom, the nitro group (-NO2), and the methanethiol group (-CH2SH).

The nitro group is a strong electron-withdrawing group, exerting both a -I (inductive) and -R (resonance) effect. This deshields the protons on the aromatic ring, shifting their signals downfield. The bromine atom is also an electron-withdrawing group (-I effect) but has a weak +R (resonance) effect due to its lone pairs. The methanethiol group is weakly electron-donating.

Based on these principles, we can predict the following 1H NMR spectrum:

• Aromatic Protons (H-2, H-5, H-6):

  • H-2: This proton is ortho to the nitro group and meta to the bromine atom. The strong deshielding effect of the nitro group will shift this proton significantly downfield. It will appear as a doublet, split by the meta-coupling to H-6.

  • H-6: This proton is ortho to the bromine atom and meta to the nitro group. It will be deshielded by both groups, but less so than H-2. It will appear as a doublet of doublets, split by the ortho-coupling to H-5 and the meta-coupling to H-2.

  • H-5: This proton is ortho to the methanethiol group and the bromine atom. It will be the most upfield of the aromatic protons. It will appear as a doublet, split by the ortho-coupling to H-6.

• Methylene Protons (-CH2SH):

  • These protons are benzylic and will appear as a singlet in the aliphatic region. The thiol proton (-SH) may or may not be visible and can be broad. Its chemical shift is highly dependent on concentration and solvent.

dot graph { layout=neato; node [shape=plaintext]; mol [image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=13430049&t=l", label=""]; H2 [pos="1.5,0.5!", label="H-2"]; H5 [pos="-1.5,-0.5!", label="H-5"]; H6 [pos="-0.5,1.5!", label="H-6"]; CH2SH [pos="-2.5,0.5!", label="-CH2SH"]; } Predicted proton assignments for (4-Bromo-3-nitrophenyl)methanethiol.

Comparative Analysis with Structurally Related Compounds

To substantiate our predictions, we will compare the expected spectrum of (4-Bromo-3-nitrophenyl)methanethiol with the known 1H NMR data of analogous compounds. This comparative approach allows for a more refined estimation of chemical shifts and coupling constants.

Compound	Aromatic Proton Chemical Shifts (ppm) & Multiplicity	Aliphatic Proton Chemical Shifts (ppm) & Multiplicity	Reference
(4-Bromo-3-nitrophenyl)methanethiol (Predicted)	H-2: ~8.2 (d, J ≈ 2 Hz)H-6: ~7.8 (dd, J ≈ 8, 2 Hz)H-5: ~7.5 (d, J ≈ 8 Hz)	~3.8 (s, 2H)	N/A
4-Bromo-3-nitrotoluene	H-2: 8.08 (d, J=2.1 Hz)H-6: 7.78 (dd, J=8.4, 2.1 Hz)H-5: 7.45 (d, J=8.4 Hz)	2.53 (s, 3H)	[1][2][3][4][5]
Benzyl Mercaptan	7.2-7.4 (m, 5H)	3.71 (d, 2H), 1.73 (t, 1H)	[6][7][8][9][10]
(4-Bromophenyl)methanethiol	~7.4 (d, 2H), ~7.2 (d, 2H)	~3.6 (s, 2H)	[11]
(3-Nitrophenyl)methanethiol	~8.1 (s, 1H), ~7.9 (d, 1H), ~7.6 (d, 1H), ~7.4 (t, 1H)	~3.8 (s, 2H)	[12][13][14]

Analysis of Comparative Data:

• The 1H NMR data for 4-Bromo-3-nitrotoluene serves as an excellent model for the aromatic region of our target compound.[1][2][3][4][5] The substitution pattern is identical, with the only difference being a methyl group instead of a methanethiol group. The chemical shifts and coupling patterns observed for its aromatic protons strongly support our predictions for (4-Bromo-3-nitrophenyl)methanethiol.

• Benzyl mercaptan provides a baseline for the chemical shift of the methylene protons in a benzylic thiol.[6][7][8][9][10] The observed shift around 3.7 ppm is in good agreement with our prediction.

• The data for (4-Bromophenyl)methanethiol and (3-Nitrophenyl)methanethiol further help to dissect the individual and combined electronic effects of the bromo, nitro, and methanethiol substituents on the aromatic ring.[11][12][13][14]

Experimental Protocol for 1H NMR Analysis

Acquiring a high-quality 1H NMR spectrum is crucial for accurate structural elucidation. The following is a standardized protocol for the preparation and analysis of a small organic molecule like (4-Bromo-3-nitrophenyl)methanethiol.

1. Sample Preparation:

• Sample Purity: Ensure the sample is of high purity to avoid signals from impurities that can complicate spectral interpretation.

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl3) is a common first choice.[15] If solubility is an issue, other solvents such as acetone-d6, DMSO-d6, or methanol-d4 can be used.[15][16]

• Concentration: For a standard 1H NMR spectrum, a concentration of 5-25 mg of the compound in 0.6-0.7 mL of deuterated solvent is typically sufficient.[17]

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube.[15]

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).[17]

2. NMR Spectrometer Setup and Data Acquisition:

• Shimming: The homogeneity of the magnetic field must be optimized by "shimming" the spectrometer to obtain sharp, well-resolved peaks.

• Acquisition Parameters: Standard 1H NMR acquisition parameters are generally sufficient. These include an appropriate number of scans to achieve a good signal-to-noise ratio, a spectral width that encompasses all expected proton signals, and a suitable relaxation delay.

3. Data Processing and Interpretation:

• Fourier Transform: The acquired free induction decay (FID) is converted into a frequency-domain spectrum via a Fourier transform.

• Phasing and Baseline Correction: The spectrum is phased to ensure all peaks are in the absorptive mode, and the baseline is corrected to be flat.

• Integration: The area under each signal is integrated to determine the relative number of protons giving rise to that signal.

• Peak Picking and Analysis: The chemical shift (δ), multiplicity (e.g., singlet, doublet, triplet), and coupling constants (J) for each signal are determined. This information is then used to assign the signals to the specific protons in the molecule.[18][19][20]

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the 1H NMR spectrum of (4-Bromo-3-nitrophenyl)methanethiol. By leveraging fundamental principles of NMR spectroscopy and drawing comparisons with structurally similar compounds, we have established a reliable framework for interpreting the expected spectrum. The detailed experimental protocol further equips researchers with the necessary steps to obtain high-quality data for this and other novel compounds. This integrated approach of prediction, comparison, and practical guidance underscores the power of NMR spectroscopy as an indispensable tool in modern chemical research.

References

• NMR Sample Preparation. University of California, Riverside. [Link]

• How to Get a Good 1H NMR Spectrum. University of Rochester, Department of Chemistry. [Link]

• Sample preparation for NMR measurements and points to keep in mind. JEOL. [Link]

• NMR Sample Preparation: The Complete Guide. Organomation. [Link]

• Short Summary of 1H-NMR Interpretation. Michigan State University, Department of Chemistry. [Link]

• NMR Sample Preparation. Iowa State University, Chemical Instrumentation Facility. [Link]

• Benzyl mercaptan. PubChem, National Center for Biotechnology Information. [Link]

• Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. University of Wisconsin-La Crosse, Department of Chemistry and Biochemistry. [Link]

• Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. bioRxiv. [Link]

• 1 H NMR spectrum (500 MHz, d 6 -DMSO) of benzyl mercaptan... ResearchGate. [Link]

• SUPPLEMENTARY DATA. The Royal Society of Chemistry. [Link]

• 6.6: ¹H NMR Spectra and Interpretation (Part I). Chemistry LibreTexts. [Link]

• Common HNMR Patterns. Organic Chemistry Tutor. [Link]

• H1 NMR: Disubstituted Benzene Rings (Ortho,Meta,Para). YouTube. [Link]

• Aromatic Proton Coupling Constants. Scribd. [Link]

• 5-HMR-3 Spin-Spin Splitting: J-Coupling. Organic Chemistry Data. [Link]

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• 1-Bromo-2-nitrobenzene - Optional[1H NMR] - Chemical Shifts. SpectraBase. [Link]

• Nmr Aromatic Proton Coupling. EduBirdie. [Link]

• Chemical shifts. University of Cambridge, Department of Chemistry. [Link]

• Supporting Information. The Royal Society of Chemistry. [Link]

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• NMR Spectroscopy of Aromatic Compounds (#1e). ResearchGate. [Link]

• Coupling constants. Duke University NMR Center. [Link]

• 15.7 Spectroscopy of Aromatic Compounds. OpenStax. [Link]

• NMR spectral data: A compilation of aromatic proton chemical shifts in mono- and di- substituted benzenes. National Institute of Standards and Technology. [Link]

• Methanethiol - Optional[1H NMR] - Chemical Shifts. SpectraBase. [Link]

• 1 H-NMR spectrum of N-[(E)-(4-bromophenyl) methylidene]-4-nitroaniline. ResearchGate. [Link]

• Records of Natural Products-SI. ACG Publications. [Link]

• (4-bromophenyl)methanethiol (C7H7BrS). PubChemLite. [Link]

• 4-Bromo-3-nitrotoluene. NIST WebBook. [Link]

• 4-bromo-3-nitrotoluene (C7H6BrNO2). PubChemLite. [Link]

• 3-Nitrophenol - Optional[1H NMR] - Spectrum. SpectraBase. [Link]

• (4-Bromo-3-methylphenyl)methanethiol. PubChem, National Center for Biotechnology Information. [Link]

• (4-Methylphenyl)methanethiol. SpectraBase. [Link]

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FTIR characteristic peaks of (4-Bromo-3-nitrophenyl)methanethiol

As a Senior Application Scientist specializing in surface chemistry and molecular characterization, I frequently evaluate bifunctional building blocks for advanced materials and pharmaceutical synthesis. (4-Bromo-3-nitrophenyl)methanethiol (CAS 1822760-07-5) is a highly specialized benzylic thiol. Its unique architecture—combining an anchorable thiol (-SH) group with reactive bromo (-Br) and nitro (-NO2) substituents—makes it an exceptional candidate for designing post-modifiable Self-Assembled Monolayers (SAMs) on noble metals, as well as a versatile intermediate in complex organic synthesis.

To effectively utilize this compound, researchers must be able to verify its structural integrity and monitor its reactions (e.g., surface binding or cross-coupling). Fourier Transform Infrared (FTIR) spectroscopy is the most efficient non-destructive technique for this purpose.

Below is an in-depth, objective comparison guide and mechanistic FTIR profile for (4-Bromo-3-nitrophenyl)methanethiol, designed to help you validate your materials and optimize your analytical workflows.

Mechanistic FTIR Profiling: Decoding the Spectral Signatures

Understanding the FTIR spectrum of (4-Bromo-3-nitrophenyl)methanethiol requires breaking down the molecule into its functional domains. Each substituent exerts specific electronic effects (inductive and resonance) that dictate the vibrational frequencies observed.

• The Nitro (-NO2) Signature (~1530 cm⁻¹ and ~1345 cm⁻¹): The nitro group is a strong electron-withdrawing group (EWG). Because the two N-O bonds are equivalent due to resonance, they exhibit two coupled vibrational modes: an asymmetric stretch (out-of-phase) and a symmetric stretch (in-phase). In nitroaromatics, the asymmetric stretch typically dominates the spectrum as a highly intense peak near 1530 cm⁻¹, while the symmetric stretch appears around 1345 cm⁻¹[1]. These peaks are highly diagnostic; their strong dipole moment changes during vibration make them the most prominent features in the spectrum[2].

• The Thiol (-SH) Reporter (~2560 cm⁻¹): Unlike the broad, intense O-H stretch, the S-H stretch is notoriously weak in infrared spectroscopy. This is caused by the minimal electronegativity difference between sulfur (2.58) and hydrogen (2.20), which results in a very small change in the dipole moment during bond stretching[3]. Despite its low intensity, this peak at ~2560 cm⁻¹ is a critical reporter. When the molecule binds to a gold substrate to form a SAM, this peak completely disappears due to the cleavage of the S-H bond and the formation of a Au-S thiolate linkage.

• The Halogen (C-Br) Fingerprint (~550 cm⁻¹): The carbon-bromine bond involves a heavy atom, which mathematically lowers the vibrational frequency according to Hooke's Law. The C-Br stretch appears in the far-fingerprint region, typically between 500–600 cm⁻¹.

• Aromatic and Aliphatic Scaffolding (~3080 cm⁻¹ and ~2930 cm⁻¹): The aromatic C-H stretches appear above 3000 cm⁻¹, while the benzylic aliphatic -CH2- symmetric and asymmetric stretches appear just below 3000 cm⁻¹ (typically ~2930 cm⁻¹). The aromatic C=C ring breathing modes will present as sharp, medium-intensity peaks around 1600 cm⁻¹ and 1470 cm⁻¹.

Figure 1: Inductive and resonance effects of substituents on FTIR vibrational modes.

Objective Comparison: Performance Against Structural Alternatives

When designing a functionalized surface or selecting a synthetic intermediate, the choice of the benzylic thiol dictates the downstream chemistry. Below is an objective comparison of (4-Bromo-3-nitrophenyl)methanethiol against its common structural analogs[4].

Compound	S-H Stretch (cm⁻¹)	NO₂ Stretches (cm⁻¹)	C-Br Stretch (cm⁻¹)	Primary Application Advantage
(4-Bromo-3-nitrophenyl)methanethiol	~2560 (Weak)	~1530 / ~1345	~550	Dual-functionalization: Enables orthogonal post-assembly modification (e.g., Suzuki coupling at Br, electrochemical reduction at NO2).
Benzyl mercaptan (Baseline)	~2565 (Weak)	N/A	N/A	High-density SAM formation due to minimal steric hindrance; lacks post-modification handles.
(4-Bromophenyl)methanethiol	~2562 (Weak)	N/A	~545	Single-site modification; ideal for simple cross-coupling without the electronic interference of a nitro group.
(3-Nitrophenyl)methanethiol	~2560 (Weak)	~1525 / ~1340	N/A	Single-site modification; excellent for creating electroactive surfaces via NO2/NH2 redox cycling.

Performance Insight: The synergistic presence of both the bromo and nitro groups in (4-Bromo-3-nitrophenyl)methanethiol significantly alters the electronic landscape of the aromatic ring. The strong electron-withdrawing nature of the NO2 group increases the acidity of the benzylic protons, which can influence the kinetics of thiolate formation on gold surfaces compared to the unsubstituted benzyl mercaptan[4].

Standardized ATR-FTIR Experimental Protocol

To obtain reliable, publication-quality spectra for heavy benzylic thiols, Attenuated Total Reflectance (ATR) FTIR is the modern gold standard. Unlike traditional KBr pellet methods, ATR prevents the sample from absorbing atmospheric moisture during pressing and eliminates the risk of pressure-induced polymorphic changes.

System Requirements:

• FTIR Spectrometer equipped with a Diamond ATR accessory.

• Resolution: 4 cm⁻¹.

• Scan Count: 32 to 64 scans (required to resolve the weak S-H stretch).

Step-by-Step Methodology:

• Crystal Decontamination: Clean the diamond ATR crystal using a lint-free wipe dampened with HPLC-grade isopropanol. Allow the solvent to flash evaporate completely. Causality: Residual solvents will introduce false aliphatic C-H and C-O stretching artifacts into the baseline.

• Background Validation: Acquire a background spectrum (air) using 32 scans. Causality: This step creates a self-validating system by digitally subtracting ambient atmospheric water vapor (~3500 cm⁻¹ and ~1600 cm⁻¹) and carbon dioxide (~2350 cm⁻¹) from the final sample spectrum.

• Sample Application: Deposit 2–3 mg of the neat (4-Bromo-3-nitrophenyl)methanethiol directly onto the center of the diamond crystal.

• Pressure Application: Lower the ATR pressure anvil until the clutch clicks, ensuring intimate contact between the sample and the crystal. Causality: ATR spectroscopy relies on an evanescent wave that penetrates only 0.5–2.0 µm into the sample. Poor physical contact will result in an artificially weak signal, completely obscuring the critical S-H stretch.

• Data Acquisition & Processing: Run the sample scan. Post-acquisition, apply an "ATR Correction" algorithm within your spectrometer's software. Causality: Because the penetration depth of the evanescent wave is wavelength-dependent (penetrating deeper at lower wavenumbers), raw ATR spectra artificially inflate the intensity of peaks in the fingerprint region (like the C-Br stretch). ATR correction normalizes the spectrum to resemble a standard transmission spectrum.

Figure 2: Standardized ATR-FTIR analytical workflow for thiol characterization.

References

1.[1] The adsorption of nitrobenzene over an alumina-supported palladium catalyst: an infrared spectroscopic study. RSC Publishing. Available at:[Link] 2.[2] Efficient Removal of Nitrobenzene and Its Compounds by Coconut Shell-Derived Activated Carbon. MDPI. Available at:[Link] 3.[4] Benzyl mercaptan. PubChem, National Institutes of Health. Available at:[Link] 4.[3] Benzenemethanethiol. NIST Chemistry WebBook, SRD 69. Available at:[Link]

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• 1. The adsorption of nitrobenzene over an alumina-supported palladium catalyst: an infrared spectroscopic study - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D3CP03028H [pubs.rsc.org]
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• 3. Benzenemethanethiol [webbook.nist.gov]
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Comparative Mass Spectrometry Guide: (4-Bromo-3-nitrophenyl)methanethiol Profiling

Executive Summary

(4-Bromo-3-nitrophenyl)methanethiol (CAS: 1822760-07-5) represents a critical class of dual-functionalized benzyl mercaptans used as building blocks in the synthesis of sulfur-containing heterocycles and protease inhibitors. Its structural complexity—featuring a heavy halogen (Br), a strong electron-withdrawing group (NO₂), and a reactive thiol (SH)—presents unique challenges in mass spectrometry (MS) characterization.

This guide provides an in-depth technical comparison of Electron Ionization (EI) versus Electrospray Ionization (ESI) for this compound, alongside a structural fragmentation analysis comparing it to its non-nitrated analog, (4-Bromophenyl)methanethiol . We demonstrate that while EI provides the definitive structural fingerprint required for identification, Negative Mode ESI (ESI-) offers superior sensitivity for quantitative applications due to the acidity enhancement provided by the nitro group.

Molecular Profile & Isotopic Signature[1][2][3][4]

Before analyzing fragmentation, the researcher must validate the molecular ion (

) using the unique isotopic signature of bromine. Unlike standard organic molecules, the presence of Bromine creates a distinct 1:1 doublet pattern.

Property	Value
Formula
Monoisotopic Mass ( )	246.93 Da
Isotopic Mass ( )	248.93 Da
M+ Pattern	1:1 intensity ratio (Doublet)
Diagnostic Elements	Br (Isotope), S (A+2 contribution), NO (Fragility)

Critical QC Check: If your spectrum does not show two peaks of nearly equal intensity separated by 2 m/z units at the molecular ion level, the sample is likely debrominated or contaminated.

Fragmentation Analysis (EI-MS)

In Electron Ionization (70 eV), (4-Bromo-3-nitrophenyl)methanethiol undergoes a predictable yet complex fragmentation cascade. The fragmentation is driven by three competing mechanisms: Nitro-elimination , Thiol-extrusion , and Halogen loss .

Mechanism 1: The Nitro-Benzyl Cleavage (Diagnostic)

The nitro group at the meta position (relative to the methylene bridge) is labile. The primary fragmentation pathway involves the loss of the nitro radical (

, 46 Da) or nitric oxide ( , 30 Da).

• Transition:

  (Loss of )

• Significance: This peak distinguishes the compound from non-nitrated impurities.

Mechanism 2: Thiol Extrusion & Tropylium Formation

Benzyl mercaptans characteristically lose the hydrosulfide radical (

, 33 Da) or (34 Da) to form a substituted benzyl cation, which rapidly rearranges to a stable tropylium ion .

• Transition:

  (Loss of )

• Rearrangement: The resulting ion often rearranges to a bromonitrotropylium cation.

Mechanism 3: The "Ortho" Effect & Bromine Loss

While Bromine is strongly bound to the aromatic ring, the proximity of the Nitro group (ortho to Bromine) can facilitate complex rearrangements, leading to the expulsion of Br (

, 79/81 Da) in secondary fragmentation stages.

Visualization: Fragmentation Pathway

The following diagram maps the theoretical fragmentation tree, highlighting the competition between the Nitro and Thiol loss pathways.

Caption: Theoretical EI fragmentation tree showing the primary competition between Nitro loss (Red path) and Thiol loss (Green path).

Comparative Performance Guide

This section compares the target compound against methodological and structural alternatives to guide experimental design.

Comparison 1: Ionization Methodologies (EI vs. ESI)

Objective: Determine the optimal detection method for identification vs. quantification.

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI-)
Primary Ion	(Radical Cation)	(Deprotonated Ion)
Mechanism	Hard Ionization (70 eV)	Soft Ionization (Acid-Base)
Sensitivity	Moderate	High (Enhanced by Nitro group)
Fragmentation	Rich (Structural Fingerprint)	Minimal (Molecular Weight only)
Suitability	Unknown ID / Purity Check	Trace Quantification / PK Studies

Expert Insight: The presence of the Nitro group (

) significantly increases the acidity of the benzylic thiol proton. This makes Negative Mode ESI exceptionally sensitive for this specific compound compared to non-nitrated thiols. For pharmacokinetic (PK) studies, use ESI- in negative mode monitoring the transition (Br-) or .

Comparison 2: Structural Analog Analysis

Objective: Distinguish (4-Bromo-3-nitrophenyl)methanethiol from its precursor/analog (4-Bromophenyl)methanethiol .

Diagnostic Feature	Target: (4-Bromo-3-nitro...)	Analog: (4-Bromophenyl...)
Molecular Ion	247/249 Da	202/204 Da
Key Loss	-46 Da ( )	-33 Da ( ) only
Base Peak (Typical)	m/z 201 (Loss of )	m/z 169 (Loss of )
Nitrogen Rule	Odd Mass (Nitrogen present)	Even Mass (No Nitrogen)

Protocol Note: If your spectrum shows a base peak at

but lacks the parent, your nitration reaction likely failed.

Experimental Protocols

Protocol A: GC-MS (EI) for Structural Confirmation

Use this protocol for purity assessment of raw materials.

• Sample Prep: Dissolve 1 mg of compound in 1 mL of Dichloromethane (DCM) . (Avoid alcohols to prevent thio-ether formation in the injector).

• Inlet: Splitless mode, 250°C.

• Column: DB-5ms or equivalent (30m x 0.25mm).

• Oven: 50°C (1 min)

  20°C/min 300°C.

• Detection: Scan range 40–350 amu.

• Acceptance Criteria:

  • Observation of 1:1 doublet at 247/249.

  • Presence of fragment at 201/203 (

    ).

Protocol B: LC-MS (ESI-) for Trace Analysis

Use this protocol for biological matrices or high-sensitivity detection.

• Mobile Phase:

  • A: Water + 5mM Ammonium Acetate (pH neutral).

  • B: Acetonitrile.

  • Note: Do not use Formic Acid, as low pH suppresses ionization in negative mode.

• Ionization: ESI Negative Mode (

  ).

• MRM Transition:

  (Bromine isotope) or ( ).

References

• NIST Mass Spectrometry Data Center. "Class: Aromatic Nitro Compounds & Benzyl Thiols." NIST Chemistry WebBook, SRD 69. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (Discussion on Ortho-effects in Nitro compounds).

• Bitesize Bio. (2025). "Ionization Methods in Mass Spec: Making Molecules Fly (EI vs ESI Comparison)." [Link]

• ResearchGate. (2012). "Difference between Electron Impact Ionization (EI) and Electrospray Ionization (ESI)." [Link]

• ChemGuide. "Mass Spectra - Fragmentation Patterns (Bromine and Chlorine)." [Link]

Comprehensive Comparison Guide: UV-Vis Absorption Spectra and Application of (4-Bromo-3-nitrophenyl)methanethiol

As surface chemistry and bioconjugation workflows become increasingly complex, the demand for multifunctional molecular probes has surged. (4-Bromo-3-nitrophenyl)methanethiol (CAS: 1822760-07-5) represents a highly specialized, trifunctional building block. It combines a robust surface-anchoring group (methanethiol), a strong UV-Vis chromophore (nitro group), and an orthogonal synthetic handle (bromo group).

This guide provides an authoritative, data-driven comparison of (4-Bromo-3-nitrophenyl)methanethiol against traditional alternatives, detailing its photophysical properties and providing a self-validating experimental protocol for its use in Self-Assembled Monolayer (SAM) quantification.

Mechanistic Grounding: Photophysics and Structural Causality

To effectively utilize (4-Bromo-3-nitrophenyl)methanethiol, one must understand how its structural components dictate its UV-Vis absorption profile and chemical behavior.

• The Chromophore (Nitro Group): The nitroaromatic system is the primary driver of the molecule's UV-Vis signature. Nitrobenzenes typically exhibit a strong

  ( ) transition in the UVC region (approx. 260–280 nm) and a weaker ( ) transition in the UVA region (approx. 340–350 nm) [1].

• The Auxochrome (Bromo Group): The heavy bromine atom situated ortho to the nitro group induces a slight bathochromic (red) shift and a hyperchromic effect due to increased polarizability and extended conjugation. More importantly, it provides an orthogonal handle for palladium-catalyzed cross-coupling (e.g., Suzuki or Sonogashira) after the molecule has been immobilized on a surface.

• The Insulator (Methylene Spacer): Unlike 4-nitrothiophenol, where the thiol is directly attached to the aromatic ring, the methanethiol group here features a methylene (

  ) spacer. This structural flexibility prevents the direct electronic coupling of the aromatic system to the metal surface (e.g., Gold nanoparticles)[2]. Consequently, the UV-Vis absorption signature remains stable and is not drastically quenched or shifted upon thiolate formation, allowing for accurate spectroscopic quantification.

Figure 1: Functional mapping of (4-Bromo-3-nitrophenyl)methanethiol and its structural causality.

Comparative Analysis: Performance Against Alternatives

When designing a functionalized surface or nanoparticle, researchers typically choose between simple alkyl thiols, simple aromatic thiols, or functionalized benzyl thiols. Table 1 objectively compares (4-Bromo-3-nitrophenyl)methanethiol with its two closest analogs: 4-Nitrobenzyl mercaptan (4-NBM) and 4-Bromobenzyl mercaptan (4-BBM) .

Table 1: Photophysical and Chemical Comparison

Feature / Property	(4-Bromo-3-nitrophenyl)methanethiol	4-Nitrobenzyl mercaptan (4-NBM)	4-Bromobenzyl mercaptan (4-BBM)
Primary UV-Vis	~275 nm, ~345 nm	~265 nm, ~340 nm	~225 nm (Weak aromatic band)
Molar Extinction ( )	High ( )	High ( )	Low ( )
UV-Vis Trackability	Excellent (Distinct nitro peaks)	Excellent	Poor (Lacks strong chromophore)
Post-SAM Reactivity	High (Pd-catalyzed coupling via -Br)	Low (Nitro reduction only)	High (Pd-catalyzed coupling via -Br)
Steric Profile	High (Ortho substituents)	Moderate	Low
Ideal Application	Trackable, functionalizable SAMs	Simple trackable SAMs	Non-trackable functional SAMs

Key Takeaway: While 4-NBM is excellent for simple UV-Vis tracking [2] and 4-BBM is ideal for post-assembly cross-coupling, (4-Bromo-3-nitrophenyl)methanethiol is the only alternative that offers both. The linear relationship between the absorbance of the nitro group and its concentration makes it a highly reliable quantitative probe [3].

Self-Validating Experimental Protocol: SAM Quantification via UV-Vis Depletion

Directly measuring the UV-Vis absorbance of molecules bound to Gold Nanoparticles (AuNPs) is notoriously difficult due to the overwhelming localized surface plasmon resonance (LSPR) of the gold itself.

To ensure scientific integrity, we utilize a Depletion Method . By measuring the unbound probe remaining in the supernatant after conjugation, we can calculate the exact surface coverage via mass balance. This creates a self-validating system: the loss of UV-Vis signal in the supernatant directly correlates to successful surface binding.

Step-by-Step Methodology

Reagents Needed:

• (4-Bromo-3-nitrophenyl)methanethiol (10 mM stock in absolute Ethanol)

• Citrate-capped Gold Nanoparticles (AuNPs, e.g., 20 nm diameter)

• Absolute Ethanol (Spectroscopic grade)

• Quartz cuvettes (1 cm path length)

Step 1: Standard Curve Generation (Calibration)

• Prepare a series of dilutions of the probe in absolute ethanol: 1 µM, 5 µM, 10 µM, 20 µM, and 50 µM.

• Measure the UV-Vis absorbance of each standard at 275 nm (baseline corrected against pure ethanol).

• Plot Absorbance vs. Concentration. Ensure the

  value is , confirming the linear relationship of the nitroaromatic absorbance [3]. Calculate the molar extinction coefficient ( ).

Step 2: SAM Formation (Conjugation)

• Add 100 µL of the 10 mM probe stock to 9.9 mL of the AuNP colloidal suspension (final probe concentration = 100 µM).

• Incubate the mixture at room temperature for 24 hours under continuous, gentle agitation to ensure maximum monolayer packing.

Step 3: Separation and Supernatant Analysis

• Transfer 1 mL aliquots of the conjugated AuNP solution to microcentrifuge tubes.

• Centrifuge at 14,000 x g for 15 minutes. The functionalized AuNPs will form a tight pellet at the bottom.

• Carefully extract the clear supernatant without disturbing the pellet.

• Measure the UV-Vis absorbance of the supernatant at 275 nm.

Step 4: Quantification (Mass Balance)

• Use the standard curve equation from Step 1 to determine the concentration of the unbound probe in the supernatant (

  ).

• Calculate the bound concentration:

  .

• Divide

  by the known concentration of AuNPs to determine the number of ligands per nanoparticle.

Figure 2: Self-validating UV-Vis depletion workflow for quantifying SAM formation.

Conclusion

For advanced surface engineering, (4-Bromo-3-nitrophenyl)methanethiol outperforms simpler analogs by offering a dual-advantage: the nitro group provides a highly reliable, linear UV-Vis signature for precise reaction monitoring, while the bromo group leaves the door open for complex post-assembly modifications. By utilizing the methylene-insulated thiol and the depletion quantification method outlined above, researchers can achieve highly reproducible, self-validating experimental designs.

References

• Unraveling the Ultrafast Photochemical Dynamics of Nitrobenzene in Aqueous Solution. Journal of the American Chemical Society. Available at:[Link]

• The Role of Structural Flexibility in Plasmon‐Driven Coupling Reactions: Kinetic Limitations in the Dimerization of Nitro‐Benzenes. ResearchGate. Available at:[Link]

• The Linear Relationship between Concentrations and UV Absorbance of Nitrobenzene. Scientific.net / Advanced Materials Research. Available at:[Link]

Safety Operating Guide

(4-Bromo-3-nitrophenyl)methanethiol proper disposal procedures

(4-Bromo-3-nitrophenyl)methanethiol is a highly specialized reagent utilized in advanced bioconjugation, cross-linking, and drug development workflows. However, its disposal presents a complex logistical and safety challenge. As a Senior Application Scientist, I approach the disposal of this compound not as a simple waste-transfer task, but as a multi-stage chemical mitigation process.

This compound is a "triple threat" in laboratory waste management: it combines the severe odor and volatility of a thiol , the thermal instability of a nitroaromatic , and the environmental persistence of a halogenated organic. Improper handling can lead to laboratory evacuations due to stench, environmental contamination, or even dangerous energetic reactions.

The following operational guide provides the field-proven, step-by-step methodologies required to neutralize, segregate, and destroy this compound safely.

Structural Hazard Analysis & Causality

To understand the disposal protocol, we must first deconstruct the molecule. Every step in our workflow is dictated by the specific reactivity of its three functional groups.

Structural Component	Primary Hazard Profile	Operational Implication for Disposal
Thiol Group (-SH)	Extreme odor (detectable at ppb levels); potential aquatic toxicity[1].	Must be chemically quenched (oxidized) prior to leaving the fume hood. Unquenched thiols will permeate secondary containment and cause facility-wide odor complaints.
Nitroaromatic Ring	High toxicity; potential for thermal instability or shock sensitivity if concentrated[2].	Never evaporate waste to dryness. Avoid heating the waste stream or mixing with strong reducing agents or caustic alkalis.
Bromine Atom (-Br)	Precursor to highly toxic brominated dioxins and furans if burned improperly[3].	Must be strictly segregated as "Halogenated Organic Waste." Requires specialized high-temperature incineration (>1000°C) with exhaust scrubbing[3].

The Pre-Disposal Odor Quenching Protocol

The most immediate operational risk when disposing of (4-Bromo-3-nitrophenyl)methanethiol is the release of its foul-smelling vapors. You cannot simply pour this chemical into a communal waste carboy. The thiol must be chemically transformed into a heavier, odorless compound—such as a disulfide dimer or a sulfonic acid—before it is transferred to the waste accumulation area.

Caption: Chemical transformation pathway for thiol odor neutralization via oxidation.

Step-by-Step Quenching Methodology (Iodine/KI Method)

While dilute bleach (sodium hypochlorite) is frequently used to oxidize thiols[4], it poses a severe explosion and toxic gas hazard if accidentally mixed with ammonia or acidic waste streams[4]. For complex nitroaromatics, an Iodine/Potassium Iodide (I2/KI) oxidation is often safer and provides a self-validating visual cue.

• Containment: Keep all reaction vessels, contaminated glassware, and waste containers inside a certified, fully operational chemical fume hood[1].

• Prepare the Oxidant: Prepare an aqueous solution of Iodine and Potassium Iodide (e.g., 300 mg I2 and 200 mg KI dissolved in a compatible solvent system).

• Titration/Addition: While vigorously stirring the liquid thiol waste, add the I2/KI solution dropwise.

• Self-Validation (The Causality): The iodine solution is dark brown. As it reacts with the thiol to form a disulfide, the iodine is reduced to colorless iodide. Continue adding the oxidant until a faint yellow/brown color persists in the solution. The persistence of color is your visual validation that 100% of the thiol has been consumed.

• Quench Excess: Add a small amount of sodium thiosulfate to neutralize the remaining trace iodine. The characteristic thiol stench will now be completely eliminated.

Waste Segregation and EHS Logistics

Once the thiol is neutralized, the resulting mixture is still a highly toxic, halogenated nitroaromatic compound. It must be routed to your institution's Environmental Health and Safety (EHS) department for specialized destruction[3].

Caption: End-to-end disposal workflow for halogenated nitroaromatic thiol waste.

Step-by-Step Segregation Protocol

• Transfer to Compatible Containers: Transfer the quenched, odorless waste into a heavy-duty, EHS-approved High-Density Polyethylene (HDPE) or glass waste carboy.

• Strict Halogenated Segregation: The container must be explicitly designated for Halogenated Organic Waste [3]. Mixing this with non-halogenated solvents can result in severe regulatory fines and dangerous incinerator emissions.

• Comprehensive Labeling: Do not simply write "Thiol Waste." The label must list all constituents to inform the waste contractor. Write: "Quenched (4-Bromo-3-nitrophenyl)methanethiol, [List Solvents], [List Oxidant used]."

• Secondary Containment: Place the sealed waste container inside a secondary containment bin. Store it in a cool, well-ventilated satellite accumulation area, away from direct sunlight or heat sources (to respect the thermal limits of the nitroaromatic ring)[2].

• EHS Handoff: Arrange for pickup by your EHS department. The final destruction method will be high-temperature liquid injection incineration (typically >1,800°F / 1000°C) equipped with advanced alkaline scrubbers to neutralize the hydrobromic acid (HBr) and nitrogen oxides (NOx) generated during combustion[2][3].

References

• Working with Hazardous Chemicals - orgsyn.org -[Link]

• Nitrobenzene | C6H5NO2 | CID 7416 - nih.gov - [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nitrobenzene | C6H5NO2 | CID 7416 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. orgsyn.org [orgsyn.org]